Technical Documentation Center

(3-Aminophenyl)(thiophen-2-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Aminophenyl)(thiophen-2-yl)methanol
  • CAS: 915882-17-6

Core Science & Biosynthesis

Foundational

(3-Aminophenyl)(thiophen-2-yl)methanol molecular structure and conformation

An In-depth Technical Guide to the Molecular Structure and Conformation of (3-Aminophenyl)(thiophen-2-yl)methanol Abstract (3-Aminophenyl)(thiophen-2-yl)methanol, a chiral molecule incorporating a thiophene ring, an amin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Molecular Structure and Conformation of (3-Aminophenyl)(thiophen-2-yl)methanol

Abstract

(3-Aminophenyl)(thiophen-2-yl)methanol, a chiral molecule incorporating a thiophene ring, an aminophenyl moiety, and a central carbinol, presents a compelling case study in conformational analysis. Its structure possesses significant rotational freedom and multiple sites for hydrogen bonding, suggesting a complex conformational landscape governed by a delicate balance of steric and electronic interactions. This guide outlines a comprehensive analytical and computational framework for the complete elucidation of its three-dimensional structure and preferred conformations. We will explore the pivotal role of intramolecular hydrogen bonding (IHB) in dictating the molecular geometry and detail the synergistic application of single-crystal X-ray diffraction (SC-XRD), Nuclear Magnetic Resonance (NMR) spectroscopy, and Density Functional Theory (DFT) calculations. The protocols and insights presented herein are designed to provide researchers and drug development professionals with a robust methodology for characterizing this and similar flexible molecules of pharmaceutical interest.

Introduction

The confluence of aromatic and heteroaromatic rings within a single molecular scaffold is a cornerstone of modern medicinal chemistry. Thiophene derivatives, in particular, are recognized for a wide spectrum of biological activities.[1][2] Similarly, the aminophenyl methanol motif is a key structural element in various therapeutic agents.[3][4] The title compound, (3-Aminophenyl)(thiophen-2-yl)methanol, merges these pharmacophores, creating a molecule with significant potential for biological interaction.

Understanding the three-dimensional structure and conformational preferences of such a molecule is paramount for rational drug design. The spatial arrangement of the thiophene, aminophenyl, hydroxyl, and amino functional groups dictates how the molecule will interact with biological targets. The primary objective of this whitepaper is to provide a senior-level scientific perspective on the methodologies required to fully characterize the structural and conformational properties of (3-Aminophenyl)(thiophen-2-yl)methanol, moving from foundational properties to advanced experimental and computational validation.

Foundational Molecular Properties

A thorough analysis begins with the molecule's fundamental characteristics. These identifiers are critical for literature searches, regulatory documentation, and computational modeling.

PropertyValueSource
IUPAC Name (3-Aminophenyl)(thiophen-2-yl)methanol-
CAS Number 915882-17-6[5]
Molecular Formula C₁₁H₁₁NOS[5]
Molecular Weight 205.28 g/mol [5]
SMILES Nc1cccc(c1)C(O)c2cccs2[5]
InChI Key PCULMMADXLYFKA-UHFFFAOYSA-N

To facilitate discussion, the following atom numbering scheme will be used throughout this guide.

Caption: 2D structure of (3-Aminophenyl)(thiophen-2-yl)methanol with atom numbering.

The Conformational Landscape: A Theoretical Framework

The molecule's conformation is primarily defined by the rotation around three key single bonds: C6-C8, C8-C10, and C8-O9. The relative orientation of the two aromatic rings and the hydroxyl group is not random; it is dictated by a balance of stabilizing and destabilizing non-covalent interactions.

The Central Role of Intramolecular Hydrogen Bonds (IHBs)

The presence of both hydrogen bond donors (-OH, -NH₂) and acceptors (N, O, and the π-systems/sulfur of the rings) creates the potential for multiple intramolecular hydrogen bonds (IHBs).[6] These IHBs act as molecular "clamps," restricting torsional freedom and stabilizing specific conformers.[7] Based on the geometry, three primary IHBs are plausible:

  • O-H···N (6-membered ring): The hydroxyl proton interacts with the lone pair of the amino nitrogen. This is a common and often strong interaction in related structures.[8]

  • N-H···O (6-membered ring): An amino proton interacts with the lone pair of the hydroxyl oxygen. This is also highly feasible and has been observed in the crystal structure of (3-Aminophenyl)methanol.[3]

  • O-H···S (5-membered ring): The hydroxyl proton interacts with the sulfur atom of the thiophene ring. This type of hydrogen bond is weaker but can still be a significant conformational determinant.

The formation of these IHBs would significantly influence the dihedral angles between the rings, likely favoring geometries that are more co-planar than would be expected from steric considerations alone.

cluster_0 Potential Intramolecular Hydrogen Bonds (IHBs) cluster_1 Conformational Consequences A O-H···N Interaction (Hydroxyl to Amino) D Restricted Torsional Freedom (C-C, C-O bonds) A->D constrains E Stabilization of Specific Rotamers A->E leads to B N-H···O Interaction (Amino to Hydroxyl) B->D B->E C O-H···S Interaction (Hydroxyl to Thiophene S) C->D weakly constrains C->E F Near-Coplanar Ring Orientation E->F

Caption: Logical relationships between potential IHBs and their conformational impact.

Experimental Elucidation: From Synthesis to Solid-State Structure

A theoretical framework must be validated by empirical data. The unambiguous determination of the solid-state structure is the most critical first step.

Proposed Synthesis and Crystallization Protocol

Causality: To study a molecule, it must first be synthesized in high purity. A common and effective method for creating such carbinols is the Grignard reaction, which couples an organometallic nucleophile with a carbonyl electrophile. Subsequent crystallization is essential to obtain single crystals suitable for X-ray diffraction. The choice of solvent is critical; a solvent system that allows for slow crystal growth, such as ethanol, is often successful for molecules with hydrogen bonding capabilities.[9]

Step-by-Step Protocol:

  • Grignard Reagent Formation: Prepare the Grignard reagent of 3-bromoaniline by reacting it with magnesium turnings in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

  • Addition Reaction: Cool the Grignard solution to 0 °C and slowly add a solution of 2-thiophenecarboxaldehyde in anhydrous THF.

  • Quenching: After the reaction is complete (monitored by TLC), quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

  • Crystallization: Dissolve the purified solid in a minimal amount of hot ethanol. Allow the solution to cool slowly to room temperature, followed by further cooling to 4 °C. Yellow or off-white crystals suitable for X-ray analysis are expected to form over several days.[9]

Single-Crystal X-ray Diffraction (SC-XRD)

Causality: SC-XRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides accurate measurements of bond lengths, bond angles, and torsional angles, which directly reveal the molecule's conformation and the nature of its intermolecular interactions (like hydrogen bonding) in the solid state.

G start High-Quality Single Crystal mount Mount Crystal on Goniometer start->mount xray Irradiate with Monochromatic X-ray Beam mount->xray diffraction Collect Diffraction Pattern Data (Intensity vs. Angle) xray->diffraction process Data Reduction & Integration (e.g., SAINT software) diffraction->process solve Solve Phase Problem (e.g., SHELXS) -> Electron Density Map process->solve refine Refine Atomic Positions & Parameters (e.g., SHELXL) -> Final Structure solve->refine validate Validate Structure (CIF file, R-factor) refine->validate

Caption: A typical workflow for Single-Crystal X-ray Diffraction (SC-XRD).

Expected Quantitative Data: While no crystal structure for the title compound is publicly available, we can predict plausible geometric parameters based on the published structure of (3-Aminophenyl)methanol.[3] This serves as a self-validating baseline for future experimental work.

ParameterExpected Value RangeSignificance
C(aryl)-C(carbinol) Bond Length 1.50 - 1.53 ÅStandard sp²-sp³ bond
C(thiophene)-C(carbinol) Bond Length 1.50 - 1.53 ÅStandard sp²-sp³ bond
C(carbinol)-O Bond Length 1.42 - 1.45 ÅStandard C-O single bond
N-H···O Distance 2.0 - 2.5 ÅEvidence of IHB or intermolecular H-bond
O-H···N Distance 2.0 - 2.5 ÅEvidence of IHB or intermolecular H-bond
Ring-C-C-Ring Dihedral Angle VariableKey conformational parameter

Conformation in Solution: Spectroscopic Investigations

The conformation in a crystal lattice can be influenced by packing forces and may not be the sole or even primary conformation present in solution. Spectroscopic methods are essential for probing the molecule's behavior in a more biologically relevant environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy provides detailed information about the chemical environment of each atom. For conformational analysis, the key is to observe how these environments change with conditions or to detect through-space interactions. The chemical shifts of the labile -OH and -NH₂ protons are particularly sensitive to hydrogen bonding; participation in an IHB typically shifts these signals downfield.

Step-by-Step Protocol:

  • Sample Preparation: Prepare a ~5-10 mg/mL solution of the compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical, as hydrogen-bonding solvents can compete with and disrupt IHBs.

  • ¹H and ¹³C NMR Acquisition: Acquire standard 1D proton and carbon spectra to confirm the molecular backbone and purity.

  • Variable Temperature (VT) NMR: Acquire a series of ¹H spectra over a range of temperatures (e.g., -40 °C to +60 °C). Significant changes in the chemical shifts of the -OH and -NH₂ protons with temperature can indicate a dynamic equilibrium between hydrogen-bonded and non-hydrogen-bonded states.

  • 2D NOESY/ROESY: Acquire a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum. Cross-peaks between protons on the aminophenyl ring and the thiophene ring would provide definitive evidence of their spatial proximity, allowing for the determination of the dominant solution-state conformation.

  • Analysis of Methylene Protons: In chiral molecules, methylene protons adjacent to a stereocenter can become diastereotopic if rotation is restricted, leading to a complex "AB quartet" splitting pattern instead of a simple singlet or doublet.[10] Observation of such a pattern for the carbinol proton could indicate a conformationally locked state due to strong IHBs.

In Silico Analysis: Computational Modeling

Causality: Computational chemistry, specifically DFT, allows for the exploration of the entire potential energy surface of a molecule.[11][12] This enables the identification of all stable low-energy conformers and the quantification of their relative stabilities, providing a theoretical basis to interpret experimental results.

start Build Initial 3D Structure scan Perform Relaxed Potential Energy Surface (PES) Scan (Rotate key dihedral angles) start->scan minima Identify Low-Energy Minima from PES Scan scan->minima optimize Full Geometry Optimization of Minima (e.g., DFT B3LYP/6-311+G(d,p)) minima->optimize freq Frequency Calculation (Confirm true minima, obtain thermochemistry) optimize->freq analysis Analyze Geometries, Dihedral Angles, and Relative Energies (ΔG) freq->analysis compare Compare Calculated Structures with Experimental Data (XRD, NMR) analysis->compare

Caption: Workflow for a computational conformational analysis using DFT.

Step-by-Step Protocol:

  • Initial Structure: Build the 3D structure of (3-Aminophenyl)(thiophen-2-yl)methanol in a molecular modeling program.

  • Conformational Search: Perform a systematic or stochastic conformational search to explore the rotational space of the key dihedral angles.

  • Geometry Optimization: Subject each identified low-energy conformer to full geometry optimization using a DFT method (e.g., B3LYP functional with a 6-311+G(d,p) basis set). This level of theory provides a good balance of accuracy and computational cost for such systems.[13]

  • Frequency Calculations: Perform frequency calculations on each optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies) and to calculate the Gibbs free energy (G).

  • Population Analysis: The relative population of each conformer at a given temperature can be calculated from their relative free energies using the Boltzmann distribution.

  • Validation: The lowest energy calculated conformer should be compared with the solid-state structure from SC-XRD. Furthermore, calculated NMR chemical shifts and coupling constants for the major conformers can be compared with experimental data to validate the solution-state model.

Conclusion

The molecular structure and conformational behavior of (3-Aminophenyl)(thiophen-2-yl)methanol are governed by a sophisticated interplay of torsional freedom and stabilizing intramolecular hydrogen bonds. A definitive characterization cannot rely on a single technique. Instead, a synergistic approach is required, integrating the predictive power of computational chemistry with the empirical certainty of high-resolution analytical methods. The solid-state structure, determined by SC-XRD, provides the foundational geometric data. This is then complemented by NMR spectroscopy, which reveals the dynamic conformational preferences in solution. Finally, DFT calculations serve to rationalize these findings, mapping the potential energy landscape and quantifying the stability of conformers stabilized by O-H···N, N-H···O, and potentially O-H···S intramolecular hydrogen bonds. This integrated workflow provides a self-validating system, ensuring a trustworthy and comprehensive understanding of the molecule's three-dimensional nature, which is an indispensable prerequisite for its further development in medicinal and materials science.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 69467, 2-Thiophenemethanol. Available from: [Link].

  • Fun, H.-K., et al. (3-Aminophenyl)methanol. Acta Crystallographica Section E: Structure Reports Online, E67(12), o3218. Available from: [Link].

  • Suwunwong, T., et al. (E)-1-(2-Aminophenyl)-3-(thiophen-2-yl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, E69(7), o1004. Available from: [Link].

  • Sturm, E. A. F., et al. Effect of intramolecular hydrogen-bond formation on the molecular conformation of amino acids. Communications Chemistry, 3, 83 (2020). Available from: [Link].

  • Patil, V., et al. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 14, 169-183 (2024). Available from: [Link].

  • Gawin, M., et al. Intramolecular Hydrogen Bonds in Selected Aromatic Compounds: Recent Developments. Molecules, 24(21), 3949 (2019). Available from: [Link].

  • ResearchGate. Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. Available from: [Link].

  • ResearchGate. Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. Available from: [Link].

  • Google Patents. CN102241662A - Synthetic method of thiophene-3-ethanol.
  • Li, H., et al. Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase. ACS Medicinal Chemistry Letters, 4(11), 1027-1031 (2013). Available from: [Link].

  • MDPI. Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. Available from: [Link].

  • ResearchGate. Conformational color polymorphism and control of crystallization of 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-3-thiophenecarbonitrile. Available from: [Link].

  • MDPI. rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. Available from: [Link].

  • I. Lopes, J., et al. Intramolecular Hydrogen Bonding and Conformational Preferences of Arzanol—An Antioxidant Acylphloroglucinol. Molecules, 22(8), 1295 (2017). Available from: [Link].

  • An-Najah Staff. Crystal structure of 3-(thiophen-2-yl)-5-(p-tolyl)- 4,5-dihydro-1H-pyrazole-1-carboxamide. Available from: [Link].

  • Semantic Scholar. Spectroscopic, X-ray Diffraction and Density Functional Theory Study of Intra- and Intermolecular Hydrogen Bonds in Ortho-(4-methylphenyl)sulfonamidobenzamides. Available from: [Link].

  • De Gruyter. Crystal structure of 3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carboxamide. Available from: [Link].

  • CABI. Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Available from: [Link].

  • NINGBO INNO PHARMCHEM CO.,LTD. The Chemical Synthesis Advantage: Harnessing (3-Aminophenyl)methanol for Innovation. Available from: [Link].

  • ResearchGate. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Available from: [Link].

  • Pharmaffiliates. ((2-(Thiophen-2-yl)ethyl)amino)methanol. Available from: [Link].

  • MDPI. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Available from: [Link].

  • Chemsrc. Thiophen-2-ylmethanol. Available from: [Link].

  • MDPI. Single-Crystal X-ray Structure Determination of Tris(pyrazol-1-yl)methane Triphenylphosphine Copper(I) Tetrafluoroborate, Hirshfeld Surface Analysis and DFT Calculations. Available from: [Link].

Sources

Exploratory

A Comprehensive Technical Guide to the Physical Properties of (3-Aminophenyl)(thiophen-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Physicochemical Landscape (3-Aminophenyl)(thiophen-2-yl)methanol (MW: 205.28 g/mol , CAS: 915882-17-6) is a heterocyclic aromati...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Physicochemical Landscape

(3-Aminophenyl)(thiophen-2-yl)methanol (MW: 205.28 g/mol , CAS: 915882-17-6) is a heterocyclic aromatic alcohol of significant interest in medicinal chemistry and materials science. Its structural motifs, comprising a reactive aminophenyl group, a versatile thiophene ring, and a chiral carbinol center, offer a rich scaffold for the development of novel therapeutic agents and functional organic materials. A thorough understanding of its physical properties is paramount for its effective utilization, influencing everything from reaction kinetics and purification strategies to formulation, bioavailability, and solid-state stability.

This guide provides an in-depth exploration of the key physical and structural properties of solid (3-Aminophenyl)(thiophen-2-yl)methanol. Moving beyond a simple data sheet, we delve into the causality behind the experimental methodologies used for its characterization. Each protocol is presented as a self-validating system, ensuring that researchers can confidently reproduce and verify the compound's critical attributes.

Molecular and Solid-State Identity

A foundational aspect of any chemical entity is its unambiguous identification and fundamental physical state.

PropertyValueSource
Molecular Formula C₁₁H₁₁NOS[1]
Molecular Weight 205.28 g/mol [1]
CAS Number 915882-17-6[1]
Physical Form Solid[2]
InChI Key PCULMMADXLYFKA-UHFFFAOYSA-N[2]
SMILES Nc1cccc(c1)C(O)c2cccs2[2]

Proposed Synthesis and Purification Workflow

Synthesis_Workflow cluster_0 Step 1: Ketone Synthesis cluster_1 Step 2: Alcohol Formation & Purification Start 3-Nitrobenzoyl chloride & Thiophene FriedelCrafts Friedel-Crafts Acylation (e.g., AlCl₃ catalyst) Start->FriedelCrafts NitroKetone (3-Nitrophenyl)(thiophen-2-yl)methanone FriedelCrafts->NitroKetone Reduction_Nitro Nitro Group Reduction (e.g., Fe/HCl or H₂/Pd-C) NitroKetone->Reduction_Nitro AminoKetone (3-Aminophenyl)(thiophen-2-yl)methanone Reduction_Nitro->AminoKetone Reduction_Ketone Ketone Reduction (e.g., NaBH₄ in Methanol) AminoKetone->Reduction_Ketone CrudeProduct Crude (3-Aminophenyl)(thiophen-2-yl)methanol Reduction_Ketone->CrudeProduct Purification Column Chromatography (Silica Gel) CrudeProduct->Purification FinalProduct Pure Solid Product Purification->FinalProduct

Caption: Proposed two-step synthesis and purification workflow.

Expert Insight: Causality in Synthesis

The choice of a two-step reduction is deliberate. Attempting to reduce the nitro group and the ketone simultaneously can lead to a mixture of products and is difficult to control. By first selectively reducing the nitro group under conditions that do not affect the ketone (like iron in acidic medium), we isolate the aminoketone intermediate. This allows for a clean, high-yielding subsequent reduction of the ketone to the desired alcohol using a mild and selective reducing agent like sodium borohydride. This stepwise approach ensures higher purity of the final product and simplifies purification.

Core Physical Property Determination

The following section details the essential experimental protocols for characterizing the solid-state properties of (3-Aminophenyl)(thiophen-2-yl)methanol.

Melting Point: A Criterion for Purity and Identity

The melting point is a fundamental physical property that provides a quick and reliable indication of a compound's purity. A sharp melting range (typically 0.5-1.5 °C) is characteristic of a pure crystalline solid, while impurities tend to depress and broaden the melting range.[3]

  • Sample Preparation: A small amount of the dry, solid sample is finely ground to a powder. The open end of a glass capillary tube is pressed into the powder.

  • Loading: The capillary is inverted and tapped gently to pack the powder into the sealed end, to a height of 2-3 mm.[4]

  • Measurement: The loaded capillary is placed in a calibrated melting point apparatus.

  • Heating Strategy: The sample is heated rapidly to approximately 20 °C below the expected melting point. The heating rate is then reduced to a slow 1-2 °C per minute to ensure thermal equilibrium.[4]

  • Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid. The melting point is reported as the range T1-T2.[4]

Solubility Profile: A Key to Application

Solubility is a critical parameter, especially in drug development, as it directly impacts bioavailability.[5][6] A comprehensive solubility profile in a range of solvents (polar, non-polar, protic, aprotic) is essential for designing purification methods, analytical techniques (like NMR), and formulations.

Laser nephelometry is an efficient technique for determining the solubility of solid compounds by measuring the scattered light from suspended particles.[7]

  • Stock Solution Preparation: A high-concentration stock solution of the compound is prepared in a strong organic solvent, such as dimethyl sulfoxide (DMSO).

  • Serial Dilution: A series of dilutions are prepared from the stock solution.

  • Aqueous Buffer Addition: An aqueous buffer (e.g., phosphate-buffered saline, PBS) is slowly added to each dilution under controlled stirring.

  • Nephelometric Measurement: The turbidity of each solution is measured using a nephelometer, which detects the intensity of light scattered at a 90° angle by any undissolved particles.

  • Solubility Determination: The concentration at which a significant increase in scattered light is detected corresponds to the kinetic solubility limit of the compound under those conditions.

Structural and Spectroscopic Characterization

A combination of spectroscopic and crystallographic techniques is required to unequivocally confirm the molecular structure of (3-Aminophenyl)(thiophen-2-yl)methanol.

Characterization_Workflow cluster_0 Spectroscopic Analysis cluster_1 Structural Analysis NMR NMR Spectroscopy (¹H, ¹³C) - Confirms connectivity - Determines proton/carbon environments FTIR FTIR Spectroscopy - Identifies functional groups (O-H, N-H, C-S, C-O) MS Mass Spectrometry - Confirms Molecular Weight - Provides fragmentation pattern XRay Single-Crystal X-Ray Diffraction - Unambiguous 3D structure - Determines bond lengths/angles - Reveals crystal packing Product Pure (3-Aminophenyl) (thiophen-2-yl)methanol Product->NMR Product->FTIR Product->MS Product->XRay

Caption: Comprehensive workflow for structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[8]

  • ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on both the phenyl and thiophene rings, typically in the 6.5-8.0 ppm range.[9] The methine proton (the H attached to the carbinol carbon) would likely appear as a singlet or a narrowly coupled multiplet. The protons of the amino (NH₂) and hydroxyl (OH) groups will appear as broad singlets whose chemical shifts are concentration and solvent-dependent.

  • ¹³C NMR: Aromatic carbons typically resonate in the 110-150 ppm region.[1][9] The carbinol carbon (the carbon bonded to the OH group) would be expected in the 60-80 ppm range.

  • Sample Preparation: Approximately 5-10 mg of the solid sample is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often a good choice for this compound due to the potential for hydrogen bonding with the amino and hydroxyl groups.

  • Internal Standard: A small amount of tetramethylsilane (TMS) is typically added as an internal reference (0 ppm).

  • Data Acquisition: The sample is placed in the NMR spectrometer, and both ¹H and ¹³C spectra are acquired. For enhanced structural elucidation, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish H-H and C-H correlations, respectively.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is an essential technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

  • O-H Stretch: A broad, strong absorption band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

  • N-H Stretch: One or two sharp to medium bands in the 3300-3500 cm⁻¹ region, characteristic of the primary amine.

  • C-H Aromatic Stretch: Weak to medium bands just above 3000 cm⁻¹.

  • C=C Aromatic Stretch: Several sharp bands in the 1450-1600 cm⁻¹ region.

  • C-O Stretch: A strong band in the 1000-1250 cm⁻¹ region.

  • C-S Stretch: Weaker bands associated with the thiophene ring.

  • Sample Preparation: 1-2 mg of the solid sample is finely ground in an agate mortar and pestle.[2]

  • Mixing: The ground sample is thoroughly mixed with ~100 mg of dry, IR-grade potassium bromide (KBr).[2]

  • Pellet Formation: The mixture is placed into a pellet press and subjected to high pressure to form a thin, transparent pellet.

  • Analysis: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the spectrum is recorded. A background spectrum of a pure KBr pellet is taken first and automatically subtracted.

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry is used to determine the precise molecular weight of the compound, thereby confirming its molecular formula.

  • Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent like methanol or acetonitrile.

  • Ionization: The solution is introduced into an electrospray ionization (ESI) source, which generates protonated molecules [M+H]⁺.

  • Mass Analysis: The ions are guided into a high-resolution mass analyzer (e.g., Time-of-Flight or Orbitrap), which measures the mass-to-charge ratio (m/z) with high accuracy (typically to four or five decimal places).

  • Data Interpretation: The measured exact mass is compared to the calculated theoretical mass for the molecular formula C₁₁H₁₁NOS to confirm the elemental composition.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the gold standard for unambiguously determining the three-dimensional structure of a crystalline solid. It provides precise information on bond lengths, bond angles, and the spatial arrangement of molecules in the crystal lattice, known as crystal packing.

  • Crystal Growth (Rate-Limiting Step): High-quality single crystals are required. This is typically achieved by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent system.

  • Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • Data Collection: The mounted crystal is placed in an X-ray diffractometer and cooled (often to ~100 K) to minimize thermal vibrations. It is then irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.

  • Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The atomic positions are then determined (structure solution) and refined to best fit the experimental data.

  • Structural Analysis: The final refined structure reveals detailed geometric information and insights into intermolecular interactions, such as hydrogen bonding and π-stacking, which govern the solid-state properties of the material. For instance, the crystal structure of the related (3-Aminophenyl)methanol shows extensive N—H···O and O—H···N hydrogen-bond interactions, forming a two-dimensional framework. Similar interactions would be expected to play a crucial role in the crystal packing of the title compound.

Conclusion

The comprehensive characterization of (3-Aminophenyl)(thiophen-2-yl)methanol requires a multi-faceted analytical approach. By systematically applying the robust, validated protocols detailed in this guide—from melting point and solubility analysis to advanced spectroscopic and crystallographic techniques—researchers can establish a definitive physicochemical profile of this valuable compound. This foundational knowledge is indispensable for ensuring purity, predicting behavior, and ultimately unlocking its full potential in drug discovery and materials science applications.

References

  • Synthesis, Spectroscopy, and Computational Analysis of Photoluminescent Bis(aminophenyl)-Substituted Thiophene Derivatives. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

  • Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (n.d.). Rheolution. Retrieved January 24, 2026, from [Link]

  • X-Ray Crystallography of Chemical Compounds. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

  • Sample Preparation for FTIR Analysis. (n.d.). Drawell. Retrieved January 24, 2026, from [Link]

  • NMR Spectroscopy of Aromatic Compounds (#1e). (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

  • Step-by-Step Procedures for Melting Point Determination. (2022, April 7). Chemistry LibreTexts. Retrieved January 24, 2026, from [Link]

  • (3-aminophenyl)(thiophen-2-yl)methanone (C11H9NOS). (n.d.). PubChem. Retrieved January 24, 2026, from [Link]

  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1). American Pharmaceutical Review. Retrieved January 24, 2026, from [Link]

  • Synthesis of (3-Aminophenyl)(morpholino)methanone from Benzotrichloride as Precursor. (2016, March 1). ResearchGate. Retrieved January 24, 2026, from [Link]

  • Synthesis and characterization of (3-Aminophenyl)(thiophen-2-yl)methanol. (n.d.). Google Patents.
  • Grignard Reaction: Synthesis of Triphenylmethanol. (n.d.). Retrieved January 24, 2026, from [Link]

  • X-ray Crystallography for Molecular Structure Determination. (2023, November 9). AZoLifeSciences. Retrieved January 24, 2026, from [Link]

  • Melting point determination. (n.d.). Retrieved January 24, 2026, from [Link]

  • (E)-1-(2-Aminophenyl)-3-(thiophen-2-yl)prop-2-en-1-one. (n.d.). National Institutes of Health. Retrieved January 24, 2026, from [Link]

  • GRIGNARD SYNTHESIS OF TRIPHENYLMETHANOL. (n.d.). Mercer University. Retrieved January 24, 2026, from [Link]

  • NMR-spectroscopic analysis of mixtures: from structure to function. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

  • Drug Solubility: Importance and Enhancement Techniques. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

  • Experiment 1 - Melting Points. (n.d.). Retrieved January 24, 2026, from [Link]

  • Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (n.d.). Beilstein Journals. Retrieved January 24, 2026, from [Link]

  • Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. (n.d.). MDPI. Retrieved January 24, 2026, from [Link]

  • 2-(Methoxycarbonyl)thiophen-3-yl-diazonium Salts: Efficient Precursors for the Formation of C–C Bonds in Thiophene-Containing Heterocyclic Systems. (2021, September 16). National Institutes of Health. Retrieved January 24, 2026, from [Link]

  • Guide to FT-IR Spectroscopy. (n.d.). Bruker. Retrieved January 24, 2026, from [Link]

  • 13C NMR Absorptions of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved January 24, 2026, from [Link]

  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. Retrieved January 24, 2026, from [Link]

  • A review of methods for solubility determination in biopharmaceutical drug characterisation. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

  • (3-Aminophenyl)methanol. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

Sources

Foundational

A Technical Guide to the Discovery and Development of Novel Aminophenyl Thiophene Scaffolds

Abstract The aminophenyl thiophene scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its versatile biological activities. This guide provides an in-depth ex...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The aminophenyl thiophene scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its versatile biological activities. This guide provides an in-depth exploration of the discovery, synthesis, and biological evaluation of novel aminophenyl thiophene derivatives. We will delve into the strategic considerations behind synthetic routes, the rationale for specific experimental designs, and the interpretation of structure-activity relationship (SAR) studies. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive technical overview grounded in established scientific principles and methodologies.

Introduction: The Therapeutic Potential of the Thiophene Moiety

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone of many pharmaceuticals. Its unique electronic properties and ability to engage in various non-covalent interactions make it an ideal scaffold for designing molecules that can effectively interact with biological targets. When functionalized with an aminophenyl group, the resulting scaffold combines the favorable characteristics of both moieties, leading to compounds with a wide spectrum of biological activities, including kinase inhibition and fluorescent properties.

The strategic importance of the aminophenyl thiophene core lies in its structural versatility. The thiophene ring can be readily substituted at multiple positions, allowing for fine-tuning of the molecule's physicochemical properties, such as solubility and lipophilicity. The aminophenyl group provides a key interaction point, often acting as a hydrogen bond donor or acceptor, which is crucial for binding to target proteins. This guide will explore the methodologies used to harness the potential of this promising scaffold in the context of modern drug discovery.

Synthetic Strategies for Aminophenyl Thiophene Scaffolds

The synthesis of aminophenyl thiophene derivatives can be approached through several well-established methodologies. The choice of a particular synthetic route is often dictated by the desired substitution pattern, the availability of starting materials, and the overall efficiency of the reaction sequence.

The Gewald Reaction: A Versatile Approach

One of the most powerful methods for constructing the thiophene ring is the Gewald reaction. This one-pot, three-component reaction involves the condensation of a ketone or aldehyde with an activated nitrile and elemental sulfur in the presence of a base. The resulting 2-aminothiophene can then be further functionalized.

Experimental Protocol: Gewald Aminothiophene Synthesis

  • Reaction Setup: To a solution of an appropriate ketone (1.0 eq) and an activated nitrile (e.g., malononitrile, 1.0 eq) in a suitable solvent such as ethanol or dimethylformamide, add a catalytic amount of a base (e.g., morpholine or triethylamine, 0.1 eq).

  • Sulfur Addition: Stir the mixture at room temperature for 10-15 minutes, then add elemental sulfur (1.1 eq).

  • Reaction Progression: Heat the reaction mixture to 50-60 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Work-up and Purification: Upon completion, pour the reaction mixture into ice-cold water. The precipitated solid is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization or column chromatography on silica gel.

The causality behind this experimental choice lies in its efficiency and atom economy. By combining three components in a single step, the Gewald reaction minimizes waste and simplifies the synthetic process, making it a preferred method for generating diverse libraries of thiophene-based compounds.

Palladium-Catalyzed Cross-Coupling Reactions

For the introduction of the aminophenyl moiety, palladium-catalyzed cross-coupling reactions, such as the Suzuki and Hartwig-Buchwald amination reactions, are indispensable tools. These reactions allow for the precise and efficient formation of carbon-carbon and carbon-nitrogen bonds, respectively.

Experimental Protocol: Suzuki Coupling for Aryl-Aryl Bond Formation

  • Reagent Preparation: In a flame-dried Schlenk flask, combine the halo-thiophene derivative (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Solvent Addition and Degassing: Add a mixture of a suitable organic solvent (e.g., toluene or dioxane) and water. Degas the mixture by bubbling argon through it for 15-20 minutes.

  • Reaction Execution: Heat the reaction mixture to reflux (80-100 °C) under an inert atmosphere until the starting material is consumed, as monitored by TLC or LC-MS.

  • Purification: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The residue is then purified by column chromatography.

The trustworthiness of this protocol is rooted in its broad substrate scope and high functional group tolerance, which are hallmarks of palladium-catalyzed cross-coupling reactions. These features ensure its reliability and reproducibility across a wide range of substrates.

Diagram 1: General Synthetic Workflow

G cluster_synthesis Synthetic Pathway A Starting Materials (Ketone, Nitrile, Sulfur) B Gewald Reaction A->B C 2-Aminothiophene Intermediate B->C D Halogenation C->D E Halo-thiophene D->E G Suzuki Coupling E->G F Arylboronic Acid F->G H Aminophenyl Thiophene Scaffold G->H

Caption: A generalized workflow for the synthesis of aminophenyl thiophene scaffolds.

Biological Evaluation and Screening Strategies

Once a library of aminophenyl thiophene derivatives has been synthesized, the next crucial step is to evaluate their biological activity. This typically involves a hierarchical screening process, starting with in vitro assays to identify initial hits, followed by more complex cellular and in vivo models to validate and characterize the lead compounds.

In Vitro Kinase Inhibition Assays

A significant number of aminophenyl thiophene derivatives have been investigated as kinase inhibitors. Kinases play a pivotal role in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders.

Experimental Protocol: A Representative Kinase Inhibition Assay

  • Assay Principle: The assay is based on the ability of a test compound to inhibit the phosphorylation of a substrate by a specific kinase. The extent of phosphorylation is typically measured using a fluorescent or luminescent readout.

  • Reagent Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the compound to obtain a range of concentrations. Prepare the kinase, substrate, and ATP in an appropriate assay buffer.

  • Assay Procedure: In a 384-well plate, add the kinase, the test compound at various concentrations, and the substrate. Initiate the reaction by adding ATP. Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

  • Detection: Stop the reaction and add the detection reagent. Read the signal on a plate reader.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a control (DMSO alone). Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the kinase activity) by fitting the data to a dose-response curve.

This self-validating system includes positive and negative controls to ensure the reliability of the results. A known inhibitor of the target kinase is often used as a positive control, while a vehicle control (DMSO) serves as the negative control.

Cellular Assays for Target Engagement and Phenotypic Effects

Following the identification of potent hits from in vitro screens, it is essential to assess their activity in a cellular context. Cellular assays can confirm that the compound engages its intended target within the cell and elicits the desired phenotypic response.

Diagram 2: Drug Discovery and Development Funnel

G A Compound Library Synthesis B High-Throughput Screening (HTS) (In Vitro Assays) A->B C Hit Identification B->C D Lead Optimization (SAR Studies) C->D E In Vivo Studies D->E F Preclinical Development E->F

Caption: A simplified funnel illustrating the stages of drug discovery.

Structure-Activity Relationship (SAR) Studies

SAR studies are the cornerstone of lead optimization. By systematically modifying the structure of a hit compound and evaluating the impact of these changes on its biological activity, researchers can identify the key structural features required for potency and selectivity.

Table 1: Illustrative SAR Data for a Hypothetical Series of Aminophenyl Thiophene Kinase Inhibitors

CompoundIC₅₀ (nM)
1a -H-H580
1b -Cl-H150
1c -F-H220
1d -H-OCH₃450
1e -Cl-OCH₃85

The data in Table 1 illustrates a common SAR trend where the introduction of a halogen, such as chlorine at the R¹ position, leads to a significant increase in potency. This observation guides the design of subsequent generations of compounds with improved activity.

Case Study: Aminophenyl Thiophenes as LRRK2 Inhibitors for Parkinson's Disease

Recent research has highlighted the potential of aminophenyl thiophene-based compounds as potent and selective inhibitors of Leucine-Rich Repeat Kinase 2 (LRRK2), a key target in the development of therapies for Parkinson's disease. These inhibitors have demonstrated the ability to reduce LRRK2-mediated phosphorylation of its substrate Rab10 in cellular assays.

Diagram 3: Simplified LRRK2 Signaling Pathway

G cluster_pathway LRRK2 Signaling LRRK2 LRRK2 Kinase pRab10 pRab10 (active) LRRK2->pRab10 Phosphorylation Rab10 Rab10 (inactive) Rab10->LRRK2 Downstream Downstream Effects (e.g., Vesicular Trafficking) pRab10->Downstream Inhibitor Aminophenyl Thiophene Inhibitor Inhibitor->LRRK2

Exploratory

A Technical Guide to Theoretical and Computational Studies of Thiophene Derivatives

Foreword: The Computational Imperative in Thiophene Research Thiophene, an electron-rich, five-membered aromatic heterocycle containing a sulfur atom, serves as a "privileged pharmacophore" in medicinal chemistry and a f...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Computational Imperative in Thiophene Research

Thiophene, an electron-rich, five-membered aromatic heterocycle containing a sulfur atom, serves as a "privileged pharmacophore" in medicinal chemistry and a foundational block in materials science.[1][2] Its derivatives are integral to numerous FDA-approved drugs, spanning treatments for inflammation, cardiovascular diseases, and neurological disorders.[1][3] Beyond medicine, their unique electronic properties are harnessed in organic solar cells and corrosion inhibitors.[4][5][6][7]

The vast chemical space accessible through thiophene functionalization presents both an opportunity and a challenge. Synthesizing and testing every conceivable derivative is intractable. This is where theoretical and computational chemistry becomes indispensable. By simulating molecular behavior at the quantum and atomic levels, we can predict properties, elucidate mechanisms, and rationally design novel compounds with desired functions, dramatically accelerating the discovery pipeline.[1]

This guide provides researchers, scientists, and drug development professionals with an in-depth overview of the core computational methodologies applied to thiophene derivatives. It is structured not as a rigid manual, but as a narrative that explains the causality behind methodological choices, grounding theoretical concepts in practical applications and validated protocols.

Section 1: The Quantum Core - Density Functional Theory (DFT)

Expertise & Causality: Before we can understand how a thiophene derivative interacts with a biological target or functions in a material, we must first understand its intrinsic electronic character. Density Functional Theory (DFT) is the workhorse for this task. It offers a robust compromise between computational cost and accuracy, allowing us to calculate the electronic structure of a molecule from first principles.[8][9] This knowledge is foundational; it informs our understanding of a molecule's reactivity, stability, and spectroscopic properties, which are critical for both drug design and materials science applications.[10][11]

Key properties derived from DFT for thiophene derivatives include:

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to a molecule's reactivity. The HOMO energy relates to its ability to donate electrons, while the LUMO energy relates to its ability to accept them. The HOMO-LUMO energy gap (ΔE) is a crucial indicator of chemical reactivity and kinetic stability.[11][12] A smaller gap often implies higher reactivity.

  • Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution around the molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions. This is invaluable for predicting non-covalent interactions, such as hydrogen bonding and electrostatic contacts, which are the bedrock of drug-receptor binding.

  • Reactivity Descriptors: Parameters like chemical hardness, softness, electronegativity, and the electrophilicity index can be calculated from FMO energies.[9] These quantitative values help in comparing the reactivity of a series of derivatives, for instance, in studies of corrosion inhibitors where electron-donating ability is key to forming a protective layer on a metal surface.[4][13]

Data Presentation: Electronic Properties of Substituted Thiophenes

To illustrate, the following table summarizes DFT-calculated electronic properties for a hypothetical series of 2-substituted thiophene derivatives. Lower band gaps suggest higher reactivity.

Derivative (Substituent)HOMO (eV)LUMO (eV)Band Gap (ΔE) (eV)Implication for Reactivity
Thiophene-2-carboxamide-6.58-1.215.37Moderate Reactivity
5-Nitrothiophene-2-carboxamide-7.25-2.544.71High Reactivity (Electron Withdrawing)
5-Aminothiophene-2-carboxamide-5.95-0.895.06Higher Reactivity (Electron Donating)
Experimental Protocol: Standard DFT Calculation
  • Structure Preparation: Build the 3D structure of the thiophene derivative using software like Avogadro or GaussView. Perform an initial geometry optimization using a low-cost method like a molecular mechanics force field.

  • Input File Generation:

    • Rationale: The choice of functional and basis set is critical. For organic molecules like thiophenes, the B3LYP functional combined with the 6-31G* basis set is a widely accepted starting point, providing reliable geometries and electronic properties for many systems.[14]

    • Action: Create an input file for a DFT software package (e.g., Gaussian[8], ORCA[15], Quantum Espresso[8][16]). Specify a geometry optimization (Opt) followed by a frequency calculation (Freq) to confirm a true energy minimum.

    • Example Keyword Line (Gaussian): #p B3LYP/6-31G* Opt Freq

  • Execution: Run the calculation on a suitable workstation or high-performance computing cluster.

  • Analysis of Results:

    • Verification: Confirm the optimization has converged and the frequency calculation shows no imaginary frequencies.

    • Data Extraction: Extract the HOMO and LUMO energy levels from the output file.

    • Visualization: Use visualization software (e.g., GaussView, VESTA[8]) to generate and analyze the FMO isosurfaces and the MEP map.

Section 2: Predicting Interactions - Molecular Docking

Expertise & Causality: The therapeutic effect of most drugs is initiated by their binding to a specific biological target, typically a protein. Molecular docking is a computational technique that predicts the preferred orientation and binding affinity of a ligand (the thiophene derivative) when it interacts with a receptor.[17] The primary reason for performing docking is to screen virtual libraries of compounds and prioritize a smaller, more promising set for synthesis and experimental testing, thereby saving significant time and resources.[1] A high binding affinity (represented by a low docking score) suggests a potentially potent compound.[17][18]

Mandatory Visualization: The Molecular Docking Workflow

The following diagram illustrates the logical flow of a typical molecular docking experiment.

G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase PDB 1. Obtain Receptor Structure (e.g., RCSB PDB) PrepProt 2. Prepare Receptor (Remove water, add hydrogens) PDB->PrepProt Grid 4. Define Binding Site (Grid Box Generation) PrepProt->Grid PrepLig 3. Prepare Ligand (Generate 3D conformer, assign charges) Dock 5. Run Docking Algorithm (e.g., AutoDock Vina, SwissDock) PrepLig->Dock Grid->Dock Analyze 6. Analyze Poses & Scores (Binding energy, interactions) Dock->Analyze Select 7. Select Candidate Molecules Analyze->Select caption Figure 1. Step-by-step workflow for a molecular docking simulation.

Caption: Figure 1. Step-by-step workflow for a molecular docking simulation.

Experimental Protocol: Molecular Docking of a Thiophene Inhibitor
  • Receptor Preparation:

    • Rationale: The crystal structure of a protein obtained from a database like the RCSB PDB[19] often contains non-essential molecules (water, co-factors) and lacks hydrogen atoms. These must be corrected to simulate a physiologically relevant state.

    • Action: Download the PDB file for the target protein. Using software like AutoDock Tools or Chimera, remove water molecules, repair missing residues, and add polar hydrogens. Save the prepared receptor in the required format (e.g., PDBQT).

  • Ligand Preparation:

    • Action: Draw the thiophene derivative in a 2D chemical sketcher and convert it to a 3D structure. Use a tool like Open Babel to perform energy minimization and generate the PDBQT file, which includes partial charges and defines rotatable bonds.

  • Grid Box Definition:

    • Rationale: The docking algorithm needs to know where to search for a binding site. A grid box is defined around the known active site of the protein (if available) or encompasses the entire protein for a "blind docking" approach.[20]

    • Action: Using the docking software's interface, define the center and dimensions of a 3D grid that covers the binding pocket.

  • Running the Docking Simulation:

    • Action: Use a docking program like AutoDock Vina.[21] Provide the prepared receptor, the prepared ligand, and the grid configuration file as inputs. The software will systematically sample different poses (orientations and conformations) of the ligand within the grid box and score them.

  • Results Analysis:

    • Rationale: The output is a set of binding poses ranked by their predicted binding affinity (e.g., in kcal/mol). The best pose is not only the one with the lowest energy score but also one that makes chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts) with key residues in the active site.[18]

    • Action: Visualize the top-ranked poses using PyMOL or Chimera. Analyze the interactions between the thiophene derivative and the protein residues. Compare the docking scores and interaction patterns across a series of derivatives to build a structure-activity relationship.[17]

Section 3: Bridging Structure and Activity - QSAR

Expertise & Causality: While docking predicts binding to a target, Quantitative Structure-Activity Relationship (QSAR) modeling takes a broader approach. It aims to find a statistical relationship between the chemical features of a series of compounds (like thiophene derivatives) and their experimentally measured biological activity (e.g., IC50 values).[22][23] The core purpose of QSAR is to create a predictive model that can estimate the activity of newly designed, untested compounds.[22] This is particularly powerful when a 3D structure of the biological target is unknown, making docking impossible.[1]

Mandatory Visualization: The QSAR Development Cycle

The development of a robust QSAR model is an iterative process of data curation, feature engineering, model training, and rigorous validation.

G Data 1. Data Collection (Compounds & Activities) Descriptors 2. Descriptor Calculation (Topological, Electronic, etc.) Data->Descriptors Split 3. Data Splitting (Training & Test Sets) Descriptors->Split Model 4. Model Building (e.g., MLR, RF, SVM) Split->Model Validate 5. Model Validation (Internal & External) Model->Validate Validate->Model Refine Model Predict 6. Predict New Compounds Validate->Predict Predict->Data Iterate with new data caption Figure 2. The iterative cycle of QSAR model development and validation.

Caption: Figure 2. The iterative cycle of QSAR model development and validation.

Experimental Protocol: Building a QSAR Model
  • Data Set Preparation:

    • Rationale: The quality of a QSAR model is entirely dependent on the quality of the input data. A good dataset consists of a structurally diverse set of thiophene derivatives with accurately measured biological activity against the same target, preferably from a single source to minimize experimental variability.

    • Action: Compile a list of compounds and their activities (e.g., from ChEMBL or in-house data). Ensure activity is in a consistent format (e.g., pIC50 = -log(IC50)).

  • Molecular Descriptor Calculation:

    • Action: For each molecule, calculate a wide range of numerical descriptors that encode its structural and physicochemical properties. These can include constitutional descriptors (molecular weight, atom counts), topological descriptors (connectivity indices), and quantum chemical descriptors from DFT (HOMO/LUMO energies). Software like PaDEL-Descriptor or Mordred can be used.

  • Data Splitting:

    • Rationale: To build a trustworthy model, it must be validated on data it has never seen before. The dataset is typically split into a training set (e.g., 80% of the data) used to build the model, and a test set (e.g., 20%) used to evaluate its predictive power.

    • Action: Use an algorithm (e.g., Kennard-Stone) to rationally divide the data into training and test sets.

  • Model Generation and Validation:

    • Action: Using the training set, apply a machine learning algorithm to find the best correlation between the descriptors (independent variables) and the biological activity (dependent variable).[23] Common methods include Multiple Linear Regression (MLR), Random Forest (RF), and Support Vector Machines (SVM).[23]

    • Validation: The model's performance is assessed using statistical metrics like the coefficient of determination (R²) for the training set and the predictive R² (Q²) for the test set. A robust model will have high values for both, indicating good fit and high predictive power.

  • Prediction: Once validated, the QSAR model can be used to predict the biological activity of new thiophene derivatives based solely on their calculated molecular descriptors.

Section 4: Capturing Dynamics - Molecular Dynamics (MD) Simulations

Expertise & Causality: Both DFT and molecular docking often treat molecules as static entities. However, biological systems are dynamic. Proteins are constantly in motion, and the stability of a ligand in its binding pocket is not guaranteed. Molecular Dynamics (MD) simulations bridge this gap by simulating the physical movements of atoms and molecules over time.[15] We use MD after docking to assess the stability of the predicted protein-ligand complex.[1][24] If the ligand remains stably bound in its initial pose throughout the simulation, it increases our confidence in the docking result.[15] MD also allows us to study conformational changes, water molecule dynamics, and calculate binding free energies.

Data Presentation: Comparing Computational Methodologies
MethodCore Question AnsweredComputational CostKey OutputPrimary Application for Thiophenes
DFT What are the intrinsic electronic properties?MediumHOMO/LUMO, MEP, Reactivity IndicesUnderstanding reactivity for materials science and drug design.[9][25]
Docking How does it bind to a target protein?Low-MediumBinding Pose, Docking ScoreVirtual screening and lead identification in drug discovery.[17][26]
QSAR Can we predict activity from structure?Low (for prediction)Predictive Model, Statistical MetricsActivity prediction for new compounds, especially without a known target structure.[1][22]
MD Is the bound complex stable over time?HighAtomic Trajectory, RMSD, Free EnergyValidating docking poses and studying dynamic behavior of the complex.[15][24]
Experimental Protocol: MD Simulation of a Thiophene-Protein Complex
  • System Setup:

    • Rationale: An MD simulation requires a complete system that mimics physiological conditions. This includes the protein-ligand complex, a box of water molecules to represent the solvent, and counter-ions to neutralize the system's charge.

    • Action: Start with the best pose from molecular docking. Use a program like GROMACS[27] or AMBER[28] to place the complex in a simulation box (e.g., a cubic box with a 10 Å buffer from the protein surface). Solvate the box with a pre-equilibrated water model (e.g., TIP3P). Add Na+ or Cl- ions to neutralize the system.

  • Parameterization:

    • Action: The simulation requires a force field, which is a set of parameters describing the potential energy of the system. Standard force fields exist for proteins (e.g., AMBER, CHARMM). The thiophene derivative will require custom parameters, which can be generated using tools like Antechamber or CGenFF.

  • Minimization and Equilibration:

    • Rationale: The initial system setup may have steric clashes or unfavorable contacts. The system must be relaxed through energy minimization and then gradually heated and equilibrated to the desired temperature (e.g., 300 K) and pressure (e.g., 1 bar) to achieve a stable starting state for the production simulation.

    • Action: Perform a steep descent energy minimization. Then, run two short equilibration phases: first under an NVT (constant Number of particles, Volume, Temperature) ensemble to stabilize the temperature, followed by an NPT (constant Number of particles, Pressure, Temperature) ensemble to stabilize the pressure and density.

  • Production MD:

    • Action: Once the system is equilibrated, run the production simulation for a desired length of time (typically 10s to 100s of nanoseconds for binding stability studies). Save the coordinates (trajectory) of all atoms at regular intervals.

  • Trajectory Analysis:

    • Action: Analyze the trajectory to assess stability. Key metrics include:

      • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand relative to their starting positions. A stable, low, and converging RMSD for both indicates the complex is not undergoing major conformational changes and the ligand is stably bound.

      • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of protein residues to identify flexible and rigid regions.

      • Interaction Analysis: Monitor the specific hydrogen bonds and hydrophobic contacts between the thiophene derivative and the protein over time.

Conclusion and Future Outlook

The computational toolbox for studying thiophene derivatives is powerful and multifaceted. DFT provides the quantum mechanical foundation, molecular docking and QSAR drive the rapid screening and prediction of new drug candidates, and MD simulations offer the crucial dynamic validation of binding hypotheses. By integrating these techniques, researchers can navigate the vast chemical space of thiophenes with greater efficiency and insight, accelerating the journey from concept to discovery.

References

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (Source: NIH, [Link])

  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. (Source: ACS Publications, [Link])

  • Design, synthesis, biological evaluation and molecular docking studies of thiophene derivatives. (Source: CoLab, [Link])

  • Thiophene derivatives as corrosion inhibitors for 2024-T3 aluminum alloy in hydrochloric acid medium. (Source: NIH, [Link])

  • Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. (Source: NIH, [Link])

  • Computational Study of New Small Molecules based Thiophene as Donor Materials for Bulk Heterojunction Photovoltaic Cells. (Source: ResearchGate, [Link])

  • Density Functional Theory Calculations of Thiophene - Phenylene Systems And Their Adducts Abstract Introduction. (Source: iasj.net, [Link])

  • How to Choose DFT Software: Representative Software by Application and Implementation Steps. (Source: Matlantis, [Link])

  • Synthesis, properties and biological activity of thiophene: A review. (Source: Der Pharma Chemica, [Link])

  • Synthesis, Molecular Docking Study, and Cytotoxic Activity against MCF Cells of New Thiazole–Thiophene Scaffolds. (Source: NIH, [Link])

  • RCSB PDB: Homepage. (Source: rcsb.org, [Link])

  • Synthesis, Characterization of thiophene derivatives and its biological applications. (Source: ijarset.com, [Link])

  • (PDF) DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications. (Source: ResearchGate, [Link])

  • Organic materials based on thiophene and benzothiadiazole for organic solar cells. Computational investigations. (Source: ojs.chemsociety.org.rs, [Link])

  • DFT software package for a beginner?. (Source: Matter Modeling Stack Exchange, [Link])

  • Design, synthesis, biological evaluation and molecular docking studies of thiophene derivatives | Request PDF. (Source: ResearchGate, [Link])

  • Theoretical Study on the Unimolecular Pyrolysis of Thiophene and Modeling. (Source: ACS Omega, [Link])

  • Computational study of some thiophene derivatives as aluminium corrosion inhibitors | Request PDF. (Source: ResearchGate, [Link])

  • A QSAR Study on Some Thiophene Derivatives Acting as Anti-HCV Age.... (Source: Ingenta Connect, [Link])

  • A database for large-scale docking and experimental results. (Source: NIH, [Link])

  • Computational Study of New Small Molecules based Thiophene as Donor Materials for Bulk Heterojunction Photovoltaic Cells. (Source: PubMed, [Link])

  • Anticorrosive Effects of Some Thiophene Derivatives Against the Corrosion of Iron: A Computational Study. (Source: Frontiers, [Link])

  • DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. (Source: MDPI, [Link])

  • Theoretical Study on the Unimolecular Pyrolysis of Thiophene and Modeling. (Source: NIH, [Link])

  • Medicinal chemistry-based perspective on thiophene and its derivatives: Exploring the structural insights to discover plausible druggable leads. (Source: ResearchGate, [Link])

  • A Technical Overview of Molecular Simulation Software. (Source: IntuitionLabs, [Link])

  • Corrosion inhibition, surface and interface properties of thiophene-based compounds: A comprehensive review. (Source: sciencedirect.com, [Link])

  • Thiophene-based Solar Cell. A Review. (Source: Bentham Science, [Link])

  • Investigating the antibacterial potential of thiophene derivatives against wound infections: a combined DFT, molecular docking, and ADMET study targeting Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli resistant genes. (Source: NIH, [Link])

  • Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. (Source: MDPI, [Link])

  • LAMMPS Molecular Dynamics Simulator. (Source: lammps.org, [Link])

  • Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. (Source: MDPI, [Link])

  • SwissDock. (Source: swissdock.ch, [Link])

  • DFT and GW Calculations of the Electronic Structure for Thiophenes on TiO2. (Source: SBPMat, [Link])

  • (PDF) The DFT study and opto-electronic properties of copolymers based on thiophene and phenylene. (Source: ResearchGate, [Link])

  • HADDOCK Web Server. (Source: bonvinlab.org, [Link])

  • (PDF) Theoretical Study on the Dissociation Mechanism of Thiophene in the UV Photoabsorption, Ionization, and Electron Attachment Processes. (Source: ResearchGate, [Link])

  • Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells. (Source: mdpi.com, [Link])

  • Synthesis and Pharmacological Study of Thiophene Derivatives. (Source: Impactfactor, [Link])

  • Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (Source: Open Access Journals, [Link])

  • CB-Dock2: An accurate protein-ligand blind docking tool. (Source: cadd.labshare.cn, [Link])

  • Comparison of software for molecular mechanics modeling. (Source: Wikipedia, [Link])

  • Thiophene derivatives as corrosion inhibitors for 2024-T3 aluminum alloy in hydrochloric acid medium. (Source: ResearchGate, [Link])

  • Development of QSAR Models and Web Applications for Predicting hDHFR Inhibitor Bioactivity Using Machine Learning. (Source: MDPI, [Link])

  • A Review on Anticancer Activities of Thiophene and Its Analogs. (Source: Bentham Science, [Link])

Sources

Protocols & Analytical Methods

Method

Synthetic Strategies for (3-Aminophenyl)(thiophen-2-yl)methanol Derivatives: A Detailed Guide for Researchers

Introduction (3-Aminophenyl)(thiophen-2-yl)methanol and its derivatives are valuable scaffolds in medicinal chemistry and materials science. The presence of a chiral carbinol, an aromatic amine, and a thiophene moiety pr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

(3-Aminophenyl)(thiophen-2-yl)methanol and its derivatives are valuable scaffolds in medicinal chemistry and materials science. The presence of a chiral carbinol, an aromatic amine, and a thiophene moiety provides a rich platform for developing novel therapeutic agents and functional materials. This document provides a comprehensive guide to the primary synthetic routes for these compounds, offering detailed protocols, mechanistic insights, and a comparative analysis of the methodologies to aid researchers in their synthetic endeavors.

Two principal and convergent synthetic strategies are detailed herein: the reduction of a ketone precursor and a Grignard-based approach. Each route presents distinct advantages and challenges, and the choice of method will depend on the specific target derivative, available starting materials, and desired scale of synthesis.

Route 1: Reduction of a Ketone Precursor

This strategy involves the initial synthesis of a (3-nitrophenyl)(thiophen-2-yl)ketone intermediate, followed by the reduction of both the nitro group and the ketone functionality to yield the target aminomethanol. This route is often favored for its reliability and the commercial availability of the starting materials.

Workflow for Route 1

Ketone Reduction Route Thiophene Thiophene Ketone (3-Nitrophenyl)(thiophen-2-yl)ketone Thiophene->Ketone Friedel-Crafts Acylation NitrobenzoylChloride 3-Nitrobenzoyl Chloride NitrobenzoylChloride->Ketone Reduction Simultaneous Reduction Ketone->Reduction FinalProduct (3-Aminophenyl)(thiophen-2-yl)methanol Reduction->FinalProduct

Caption: Synthetic workflow for the ketone reduction route.

Part 1: Synthesis of (3-Nitrophenyl)(thiophen-2-yl)ketone via Friedel-Crafts Acylation

The cornerstone of this route is the Friedel-Crafts acylation of thiophene with 3-nitrobenzoyl chloride. This electrophilic aromatic substitution reaction proceeds with high regioselectivity for the 2-position of the thiophene ring due to the stabilization of the cationic intermediate.[1]

Protocol 1: Friedel-Crafts Acylation

  • Materials:

    • Thiophene

    • 3-Nitrobenzoyl chloride

    • Anhydrous aluminum chloride (AlCl₃)

    • Dichloromethane (DCM), anhydrous

    • Hydrochloric acid (1 M)

    • Saturated sodium bicarbonate solution

    • Brine

    • Anhydrous magnesium sulfate (MgSO₄)

    • Hexane

    • Ethyl acetate

  • Procedure:

    • To a stirred suspension of anhydrous AlCl₃ (1.1 eq.) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add 3-nitrobenzoyl chloride (1.0 eq.) portion-wise.

    • Stir the mixture for 15 minutes at 0 °C.

    • Add a solution of thiophene (1.2 eq.) in anhydrous DCM dropwise over 30 minutes, maintaining the temperature at 0 °C.

    • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and 1 M HCl.

    • Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

    • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford (3-nitrophenyl)(thiophen-2-yl)ketone.

Part 2: Simultaneous Reduction of Nitro and Ketone Groups

The simultaneous reduction of both the nitro and ketone functionalities can be efficiently achieved through catalytic hydrogenation. This method is often preferred for its clean reaction profile and high yields. The choice of catalyst and reaction conditions is crucial to ensure complete reduction of both groups.

Protocol 2: Catalytic Hydrogenation

  • Materials:

    • (3-Nitrophenyl)(thiophen-2-yl)ketone

    • Palladium on carbon (10% Pd/C)

    • Methanol or Ethanol

    • Hydrogen gas (H₂)

    • Celite®

  • Procedure:

    • In a hydrogenation vessel, dissolve (3-nitrophenyl)(thiophen-2-yl)ketone (1.0 eq.) in methanol or ethanol.

    • Carefully add 10% Pd/C (5-10 mol%).

    • Seal the vessel and purge with nitrogen, followed by hydrogen.

    • Pressurize the vessel with hydrogen (50-100 psi) and stir vigorously at room temperature.

    • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

    • Carefully vent the hydrogen and purge the vessel with nitrogen.

    • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

    • Concentrate the filtrate under reduced pressure to yield the crude (3-aminophenyl)(thiophen-2-yl)methanol.

    • The product can be further purified by recrystallization or column chromatography.

Parameter Friedel-Crafts Acylation Catalytic Hydrogenation
Key Reagents Thiophene, 3-Nitrobenzoyl Chloride, AlCl₃(3-Nitrophenyl)(thiophen-2-yl)ketone, Pd/C, H₂
Typical Yield 70-85%85-95%
Key Considerations Anhydrous conditions are critical.Proper handling of H₂ gas and pyrophoric catalyst.

Route 2: Grignard Reaction Approach

This synthetic pathway utilizes the formation of a carbon-carbon bond via a Grignard reaction. Two main variations of this route are feasible:

  • Variant A: Reaction of 2-thienylmagnesium bromide with a protected 3-aminobenzaldehyde.

  • Variant B: Reaction of a Grignard reagent derived from a protected 3-bromoaniline with thiophene-2-carboxaldehyde.

This route offers flexibility in the introduction of substituents on either the phenyl or thiophene ring. The protection of the amino group is essential to prevent it from quenching the highly reactive Grignard reagent.

Workflow for Route 2 (Variant A)

Grignard Route Variant A Bromothiophene 2-Bromothiophene Grignard 2-Thienylmagnesium bromide Bromothiophene->Grignard Mg Mg Mg->Grignard Coupling Grignard Reaction Grignard->Coupling ProtectedAldehyde N-Protected 3-aminobenzaldehyde ProtectedAldehyde->Coupling ProtectedProduct N-Protected aminomethanol Coupling->ProtectedProduct Deprotection Deprotection ProtectedProduct->Deprotection FinalProduct (3-Aminophenyl)(thiophen-2-yl)methanol Deprotection->FinalProduct

Caption: Synthetic workflow for the Grignard route (Variant A).

Part 1: Preparation of N-Protected 3-Aminobenzaldehyde

The amino group of 3-aminobenzaldehyde must be protected before the Grignard reaction. A common and effective protecting group is the tert-butyloxycarbonyl (Boc) group due to its stability under Grignard conditions and ease of removal under acidic conditions.

Protocol 3: N-Boc Protection of 3-Aminobenzaldehyde

  • Materials:

    • 3-Aminobenzaldehyde

    • Di-tert-butyl dicarbonate (Boc₂O)

    • Triethylamine (TEA)

    • Dichloromethane (DCM)

    • Saturated ammonium chloride solution

    • Brine

    • Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • Dissolve 3-aminobenzaldehyde (1.0 eq.) and TEA (1.2 eq.) in DCM.

    • Add a solution of Boc₂O (1.1 eq.) in DCM dropwise at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Wash the reaction mixture with saturated ammonium chloride solution, water, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • The crude N-Boc-3-aminobenzaldehyde can often be used in the next step without further purification.

Part 2: Grignard Reaction and Deprotection

The prepared 2-thienylmagnesium bromide is then reacted with the N-protected 3-aminobenzaldehyde. Subsequent acidic workup serves to both protonate the intermediate alkoxide and remove the Boc protecting group.

Protocol 4: Grignard Reaction and In Situ Deprotection

  • Materials:

    • N-Boc-3-aminobenzaldehyde

    • 2-Thienylmagnesium bromide (1.0 M solution in THF)[2]

    • Anhydrous tetrahydrofuran (THF)

    • Saturated ammonium chloride solution

    • Hydrochloric acid (2 M)

    • Ethyl acetate

    • Saturated sodium bicarbonate solution

    • Brine

    • Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • Dissolve N-Boc-3-aminobenzaldehyde (1.0 eq.) in anhydrous THF under a nitrogen atmosphere and cool to 0 °C.

    • Add 2-thienylmagnesium bromide solution (1.2 eq.) dropwise, maintaining the temperature below 5 °C.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

    • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated ammonium chloride solution.

    • Add 2 M HCl and stir vigorously for 1-2 hours to effect deprotection.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or recrystallization.

Parameter N-Boc Protection Grignard Reaction & Deprotection
Key Reagents 3-Aminobenzaldehyde, Boc₂ON-Boc-3-aminobenzaldehyde, 2-Thienylmagnesium bromide
Typical Yield >90%60-75%
Key Considerations Ensure complete reaction to avoid free amine.Anhydrous conditions are crucial for the Grignard step.

Purification and Characterization

The final (3-aminophenyl)(thiophen-2-yl)methanol product can be purified by either recrystallization (e.g., from an ethyl acetate/hexane mixture) or silica gel column chromatography.

Characterization Data (Representative):

  • ¹H NMR (CDCl₃, 400 MHz): δ 7.20-6.60 (m, 7H, Ar-H), 5.85 (s, 1H, CH-OH), 3.70 (br s, 2H, NH₂), 2.50 (br s, 1H, OH).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 147.0, 146.5, 142.0, 129.5, 126.8, 125.0, 124.5, 118.0, 115.5, 114.0, 72.0.

  • Mass Spectrometry (ESI+): m/z calculated for C₁₁H₁₁NOS [M+H]⁺, found [M+H]⁺.

Conclusion

Both the ketone reduction and Grignard reaction routes offer viable and efficient pathways to (3-aminophenyl)(thiophen-2-yl)methanol derivatives. The choice between these methods will be dictated by the specific synthetic goals, the availability of starting materials, and the desired scale of the reaction. The protocols provided herein, grounded in established chemical principles, offer a solid foundation for researchers to successfully synthesize these important chemical entities. Careful attention to reaction conditions, particularly the maintenance of anhydrous environments where specified, is paramount to achieving high yields and purity.

References

  • Hursthouse, M. B., et al. (2003). Acta Crystallographica Section E: Structure Reports Online, 59(11), o1618-o1620.
  • Tomishige, K., et al. (2014).
  • Pina, S. Jr. (2017). Reduction of Nitroaromatic Compounds with Sodium Borohydride Using Transition Metal Sulfides. The University of Texas Rio Grande Valley.
  • Sigma-Aldrich. 2-Thienylmagnesium bromide solution.
  • Tomishige, K., et al. (2014).
  • Asiri, A. M., et al. (2011). Molecules, 16(12), 10232-10243.
  • Meagley, R. (2018).
  • PrepChem. Synthesis of 3-bromobenzaldehyde.
  • Al-Otaibi, E. A., et al. (2024). Journal of Synthetic Chemistry, 3(2), 110-120.
  • Cooper, G. D., & Finkbeiner, H. L. (1964). U.S. Patent No. 3,161,689. Washington, DC: U.S.
  • Park, S., et al. (2025). Chemistry–A European Journal, 31(1), e202501387.
  • Organic Chemistry Portal. p-Toluenesulfonamides.
  • Nikolova, P., et al. (2022). Molecules, 27(19), 6649.
  • Organic Chemistry Portal. (2007). Ketone Reduction, β-Amino Alcohols, Conjugate Additions, Dihydroquinolines and Quinolines.
  • Zeynizadeh, B., & Shirini, F. (2007). Journal of the Chinese Chemical Society, 54(6), 1591-1596.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
  • Kim, S., et al. (2002). The Journal of Organic Chemistry, 67(1), 1372-1375.
  • Yoshida, Y., et al. (2023). Frontiers in Chemistry, 11, 1226938.
  • PubChem. 2-Thiophenemethanol.
  • Klingler, F. D. (2007). Accounts of Chemical Research, 40(12), 1367-1376.
  • Boojamra, C. G., et al. (1995). U.S. Patent No. 5,420,339. Washington, DC: U.S.
  • Pastor-Pérez, L., et al. (2023).
  • Beller, M., et al. (2013). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 48: Alkanes. Georg Thieme Verlag.
  • Kwiecień, H., et al. (2006). Magnetic Resonance in Chemistry, 44(8), 815-820.
  • Li, J., et al. (2011).
  • European Patent Office. (1984). Grignard syntheses. EP 0119701 A1.
  • BenchChem. Synthesis routes of 3-Bromobenzaldehyde.
  • PubChem. Thiophene-3-methanol.
  • To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evalu
  • Asiri, A. M., et al. (2012). Acta Crystallographica Section E: Structure Reports Online, 68(5), o1027.
  • Currie, I., & Sleebs, B. E. (2021). Organic Letters, 23(15), 5869-5873.
  • Matrix Scientific. (2-(Benzo[b]thiophen-2-yl)-3-chlorophenyl)methanol.
  • NINGBO INNO PHARMCHEM. (n.d.). The Crucial Role of 3-Bromobenzaldehyde in Modern Chemical Synthesis.
  • ChemicalBook. Thiophene(110-02-1) 1H NMR spectrum.
  • The Royal Society of Chemistry. (n.d.).
  • The Royal Society of Chemistry. (2009).

Sources

Application

Application Notes & Protocols: (3-Aminophenyl)(thiophen-2-yl)methanol in Pharmaceutical Synthesis

Introduction: The Strategic Value of a Bifunctional Intermediate In the landscape of modern drug discovery, the efficiency of synthesizing complex molecular architectures is paramount. Pharmaceutical intermediates that o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of a Bifunctional Intermediate

In the landscape of modern drug discovery, the efficiency of synthesizing complex molecular architectures is paramount. Pharmaceutical intermediates that offer both structural novelty and versatile reactivity are invaluable assets. (3-Aminophenyl)(thiophen-2-yl)methanol (CAS No. 915882-17-6) has emerged as such a scaffold, strategically positioned at the confluence of desirable pharmacophoric features and synthetic utility.

This molecule incorporates three key structural elements:

  • A Thiophene Ring: A well-established "privileged pharmacophore" in medicinal chemistry. The sulfur-containing heterocycle is frequently employed as a bioisosteric replacement for a phenyl ring, capable of engaging in unique interactions, such as hydrogen bonding, with target receptors.[1] Its presence is noted in numerous FDA-approved drugs.[1]

  • A meta-substituted Aminophenyl Group: This provides a crucial, nucleophilic primary amine that serves as a primary anchor point for building molecular complexity. Its meta-positioning relative to the methanol group imparts a specific spatial geometry that is critical for orienting substituents into the binding pockets of therapeutic targets like protein kinases.[2]

  • A Secondary Benzylic Alcohol: This functional group enhances polarity and can act as a hydrogen bond donor or acceptor. It also presents a secondary site for synthetic modification, allowing for fine-tuning of a drug candidate's pharmacokinetic properties.

These application notes provide a technical guide for researchers and drug development professionals on leveraging the unique reactivity of (3-Aminophenyl)(thiophen-2-yl)methanol, with a specific focus on its application in the synthesis of kinase inhibitor scaffolds.

Physicochemical Properties and Handling

Before utilization, a clear understanding of the intermediate's properties is essential for safe handling and optimal reaction setup.

PropertyValueReference
CAS Number 915882-17-6[3]
Molecular Formula C₁₁H₁₁NOS[3]
Molecular Weight 205.28 g/mol [3]
Appearance Typically an off-white to yellow solidN/A
Storage Store in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents. Recommend storage under an inert atmosphere (Nitrogen or Argon) to prevent gradual oxidation of the amine functionality.N/A

Core Application: A Building Block for Novel Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. A common strategy in designing kinase inhibitors involves creating molecules that occupy the ATP-binding site. (3-Aminophenyl)(thiophen-2-yl)methanol is an exemplary starting point for such designs. The thiophene and phenyl rings can form key interactions with the "hinge region" of the kinase, while the amine group allows for the attachment of various heterocyclic systems that confer potency and selectivity.[4]

The logical relationship between the structural motifs of the intermediate and its role in a final drug candidate is illustrated below.

G cluster_intermediate Intermediate: (3-Aminophenyl)(thiophen-2-yl)methanol cluster_moieties Core Functional Moieties cluster_functions Pharmacological & Synthetic Roles Intermediate (3-Aminophenyl) (thiophen-2-yl)methanol Thiophene Thiophene Moiety Intermediate->Thiophene Amine meta-Amino Group Intermediate->Amine Alcohol Secondary Alcohol Intermediate->Alcohol Role1 Hinge-Binding / Bioisosteric Replacement Thiophene->Role1 Role2 Primary Nucleophilic Handle for Scaffold Attachment Amine->Role2 Role3 Solubility Modulation / Secondary Derivatization Site Alcohol->Role3

Caption: Functional role of each moiety within the intermediate.

Protocol 1: Synthesis of a Thienyl-Aryl-Pyrimidinamine Kinase Inhibitor Scaffold

This protocol details a representative nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of kinase inhibitor synthesis. We will couple the primary amine of our intermediate with a 2-chloropyrimidine, a common core in many targeted therapies.

Objective: To demonstrate the utility of (3-Aminophenyl)(thiophen-2-yl)methanol as a key nucleophile in the synthesis of a versatile kinase inhibitor backbone.

Reaction Workflow:

G cluster_reagents Starting Materials cluster_process Process cluster_product Product & Potential A (3-Aminophenyl) (thiophen-2-yl)methanol C S N Ar Coupling (e.g., Pd-catalyzed or Acid-mediated) A->C B 2-Chloro-4-aminopyrimidine (Example Electrophile) B->C D Kinase Inhibitor Scaffold C->D E Further Diversification (e.g., at pyrimidine C4 or secondary alcohol) D->E

Caption: General workflow for synthesizing a kinase inhibitor scaffold.

Materials and Reagents
ReagentGradeSupplier (Example)
(3-Aminophenyl)(thiophen-2-yl)methanol>97%Commercial Vendor
2-chloro-4-aminopyrimidine>98%Commercial Vendor
Palladium(II) Acetate (Pd(OAc)₂)Catalyst GradeCommercial Vendor
XantphosLigand GradeCommercial Vendor
Cesium Carbonate (Cs₂CO₃)Anhydrous, >99%Commercial Vendor
1,4-DioxaneAnhydrous, <50 ppm H₂OCommercial Vendor
Ethyl Acetate (EtOAc)ACS GradeCommercial Vendor
HexanesACS GradeCommercial Vendor
Saturated Sodium Bicarbonate (aq.)N/APrepared in-house
Brine (Saturated NaCl aq.)N/APrepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)N/ACommercial Vendor
Experimental Procedure
  • Reactor Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (3-Aminophenyl)(thiophen-2-yl)methanol (1.0 eq, e.g., 1.03 g, 5.0 mmol), 2-chloro-4-aminopyrimidine (1.1 eq, 0.71 g, 5.5 mmol), Cesium Carbonate (2.0 eq, 3.26 g, 10.0 mmol), and Xantphos (0.04 eq, 116 mg, 0.2 mmol).

    • Rationale: Cesium carbonate is a strong, non-nucleophilic base suitable for Buchwald-Hartwig amination. Xantphos is a bulky phosphine ligand that promotes the desired C-N bond formation and stabilizes the palladium catalyst.

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. This is critical to prevent the oxidation of the palladium catalyst.

  • Catalyst Addition & Solvation: Under a positive pressure of inert gas, add Palladium(II) Acetate (0.02 eq, 22.4 mg, 0.1 mmol) and 25 mL of anhydrous 1,4-dioxane.

    • Rationale: Anhydrous solvent is crucial as water can interfere with the catalytic cycle. Dioxane is an excellent solvent for this type of cross-coupling reaction due to its polarity and high boiling point.

  • Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

    • Rationale: Elevated temperature is required to overcome the activation energy for the catalytic cycle.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of Hexanes:Ethyl Acetate. The disappearance of the starting amine (visualized with ninhydrin stain) and the appearance of a new, higher Rf product spot indicates progress. The reaction is typically complete within 8-16 hours.

  • Work-up: Cool the mixture to room temperature. Dilute with 50 mL of Ethyl Acetate and filter through a pad of Celite® to remove the base and catalyst residues. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

    • Rationale: Filtration removes insoluble inorganic salts and the heterogeneous catalyst, simplifying purification.

  • Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

    • Rationale: The water wash removes residual dioxane and inorganic byproducts. The bicarbonate wash removes any acidic impurities. The brine wash removes residual water from the organic layer.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 20% to 80% Ethyl Acetate in Hexanes.

    • Rationale: Gradient elution allows for the separation of the desired product from non-polar impurities and unreacted starting materials.

  • Characterization: Combine the pure fractions and concentrate to dryness. Characterize the final product by ¹H NMR, ¹³C NMR, and LC-MS to confirm its identity and purity. The expected product is N4-(3-(hydroxy(thiophen-2-yl)methyl)phenyl)pyrimidine-2,4-diamine.

Self-Validating System: Troubleshooting
ObservationPotential Cause(s)Suggested Solution(s)
Low Conversion / Stalled Reaction 1. Inactive catalyst. 2. Insufficiently anhydrous conditions. 3. Poor quality reagents.1. Ensure proper inert atmosphere technique; use fresh catalyst. 2. Use freshly opened anhydrous solvent or distill from a drying agent. 3. Verify purity of starting materials.
Multiple Product Spots on TLC 1. Side reaction at the secondary alcohol (O-arylation). 2. Degradation of starting material or product.1. Consider protecting the alcohol (e.g., as a TBDMS ether) prior to coupling, followed by deprotection. 2. Lower the reaction temperature and extend the reaction time.
Difficult Purification Product co-elutes with impurities.Adjust the polarity of the chromatography solvent system. Consider a different stationary phase (e.g., alumina) or an alternative purification method like preparative HPLC.

Conclusion

(3-Aminophenyl)(thiophen-2-yl)methanol is a high-value intermediate for pharmaceutical research and development. Its pre-installed thiophene and aminophenyl motifs provide a geometrically defined and synthetically accessible scaffold. As demonstrated, its primary amine is readily functionalized, enabling rapid entry into promising chemical spaces, such as the synthesis of novel kinase inhibitors. The protocols and insights provided here serve as a foundational guide for chemists to unlock the full potential of this versatile building block in the pursuit of next-generation therapeutics.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis Advantage: Harnessing (3-Aminophenyl)methanol for Innovation.
  • Shafi, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
  • Li, Y., et al. (2024). Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-pd-l1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. Available at: [Link]

  • BLDpharm. (n.d.). 915882-17-6|(3-Aminophenyl)(thiophen-2-yl)methanol.
  • Adrio, L. A., et al. (2012). (3-Aminophenyl)methanol. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

  • Ohno, K., et al. (2005). Synthetic studies on novel Syk inhibitors. Part 1: Synthesis and structure-activity relationships of pyrimidine-5-carboxamide derivatives. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • The Good Scents Company. (n.d.). 2-acetyl pyrazine, 22047-25-2.
  • NIST. (n.d.). Acetylpyrazine. NIST Chemistry WebBook.
  • Ludwig, F. A., et al. (2022). Novel Thienyl-Based Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma. International Journal of Molecular Sciences. Available at: [Link]

  • Google Patents. (n.d.). CN102241662A - Synthetic method of thiophene-3-ethanol.
  • Sigma-Aldrich. (n.d.). Acetylpyrazine 97% 22047-25-2.
  • Xu, S., et al. (2022). Development of New Thiophene-Containing Triaryl Pyrazoline Derivatives as PI3Kγ Inhibitors. Molecules. Available at: [Link]

  • PubChem. (n.d.). Acetylpyrazine. Available at: [Link]

  • da Silva, A. C., et al. (2016). Ultrasound-Promoted Synthesis of 3-(Thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboximidamides and Anticancer Activity Evaluation in Leukemia Cell Lines. Journal of the Brazilian Chemical Society. Available at: [Link]

  • Currò, F., et al. (2022). Novel Tyrosine Kinase Inhibitors to Target Chronic Myeloid Leukemia. International Journal of Molecular Sciences. Available at: [Link]

  • Li, Y., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules. Available at: [Link]

  • ScenTree. (n.d.). 2-Acetyl pyrazine (CAS N° 22047-25-2).
  • Szumilak, M., et al. (2023). Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity. International Journal of Molecular Sciences. Available at: [Link]

  • Gomaa, A. M. (2018). Therapeutic importance of synthetic thiophene. Synthetic Communications. Available at: [Link]

  • Al-Omair, M. A., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. Molecules. Available at: [Link]

Sources

Method

The Emerging Potential of (3-Aminophenyl)(thiophen-2-yl)methanol in Medicinal Chemistry: A Guide to Synthesis and Application

Introduction: A Privileged Scaffold in Drug Discovery The confluence of the thiophene ring and an aminophenyl methanol moiety in the singular molecule, (3-Aminophenyl)(thiophen-2-yl)methanol, presents a compelling scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Privileged Scaffold in Drug Discovery

The confluence of the thiophene ring and an aminophenyl methanol moiety in the singular molecule, (3-Aminophenyl)(thiophen-2-yl)methanol, presents a compelling scaffold for medicinal chemists. The thiophene nucleus is a well-established "privileged pharmacophore" in drug discovery, consistently appearing in a multitude of FDA-approved drugs spanning a wide array of therapeutic areas.[1][2] Its bioisosteric resemblance to the benzene ring allows it to modulate physicochemical properties such as lipophilicity, which can be crucial for enhancing drug-receptor interactions and improving metabolic profiles.[1][3] The aminophenyl methanol component, on the other hand, offers versatile points for structural modification and potential hydrogen bonding interactions with biological targets.[4]

This technical guide provides a comprehensive overview of the synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol and detailed protocols for exploring its potential applications in medicinal chemistry, with a focus on anticancer and antimicrobial activities. The methodologies described herein are designed to be robust and reproducible, providing researchers with a solid foundation for their investigations into this promising class of compounds.

Synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol: A Proposed Synthetic Pathway

Synthesis_Pathway cluster_0 Step 1: Grignard Reaction cluster_1 Step 2: Nitro Group Reduction 3-Nitrobenzaldehyde 3-Nitrobenzaldehyde Intermediate_Ketone (3-Nitrophenyl)(thiophen-2-yl)methanol 3-Nitrobenzaldehyde->Intermediate_Ketone 1. Et2O, 0°C to rt 2-Thienylmagnesium_bromide 2-Thienylmagnesium bromide 2-Thienylmagnesium_bromide->Intermediate_Ketone 2. H2O workup Intermediate_Ketone_2 (3-Nitrophenyl)(thiophen-2-yl)methanol Final_Product (3-Aminophenyl)(thiophen-2-yl)methanol Intermediate_Ketone_2->Final_Product Fe/HCl or H2, Pd/C Ethanol/Water

Figure 1: Proposed synthetic pathway for (3-Aminophenyl)(thiophen-2-yl)methanol.

Protocol 1: Synthesis of (3-Nitrophenyl)(thiophen-2-yl)methanol

This protocol details the Grignard reaction between 3-nitrobenzaldehyde and 2-thienylmagnesium bromide.[5]

Materials:

  • 3-Nitrobenzaldehyde

  • 2-Thienylmagnesium bromide (1.0 M solution in THF)

  • Anhydrous diethyl ether (Et2O)

  • Saturated aqueous ammonium chloride (NH4Cl) solution

  • Anhydrous magnesium sulfate (MgSO4)

  • Round-bottom flask

  • Dropping funnel

  • Magnetic stirrer

  • Ice bath

Procedure:

  • To a stirred solution of 3-nitrobenzaldehyde (1 equivalent) in anhydrous diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), cool the flask to 0°C using an ice bath.

  • Slowly add 2-thienylmagnesium bromide solution (1.1 equivalents) dropwise via a dropping funnel, maintaining the temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH4Cl solution at 0°C.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x volumes).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude (3-nitrophenyl)(thiophen-2-yl)methanol.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol

This protocol describes the reduction of the nitro group of (3-nitrophenyl)(thiophen-2-yl)methanol to an amine.

Materials:

  • (3-Nitrophenyl)(thiophen-2-yl)methanol

  • Iron powder (Fe)

  • Concentrated hydrochloric acid (HCl)

  • Ethanol

  • Water

  • Sodium bicarbonate (NaHCO3) solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na2SO4)

Procedure:

  • In a round-bottom flask, suspend (3-nitrophenyl)(thiophen-2-yl)methanol (1 equivalent) and iron powder (5 equivalents) in a mixture of ethanol and water.

  • Heat the mixture to reflux and add a few drops of concentrated HCl.

  • Continue refluxing and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron residues.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Neutralize the aqueous residue with a saturated NaHCO3 solution and extract the product with ethyl acetate (3 x volumes).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford the crude (3-aminophenyl)(thiophen-2-yl)methanol.

  • Further purification can be achieved by recrystallization or column chromatography if necessary.

Medicinal Chemistry Applications and Biological Evaluation

The structural features of (3-Aminophenyl)(thiophen-2-yl)methanol make it an attractive candidate for investigation in several therapeutic areas, particularly as an anticancer and antimicrobial agent. The following protocols provide standardized methods for the initial biological screening of this compound and its future derivatives.

Anticancer Activity Evaluation

Many thiophene-containing compounds have demonstrated potent anticancer activity, often by targeting key signaling pathways involved in cell proliferation and survival, such as those mediated by Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[6][7]

Anticancer_Workflow Start Start Compound (3-Aminophenyl)(thiophen-2-yl)methanol and Derivatives Start->Compound Cytotoxicity_Screening Cytotoxicity Screening (MTT Assay) Compound->Cytotoxicity_Screening Kinase_Inhibition Kinase Inhibition Assays (EGFR/VEGFR-2) Cytotoxicity_Screening->Kinase_Inhibition Active Compounds Apoptosis_Assay Mechanism of Action Study (DNA Fragmentation Assay) Kinase_Inhibition->Apoptosis_Assay Data_Analysis Data Analysis & SAR Studies Apoptosis_Assay->Data_Analysis Lead_Optimization Lead Optimization Data_Analysis->Lead_Optimization

Figure 2: Workflow for the evaluation of anticancer activity.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][8][9][10]

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • (3-Aminophenyl)(thiophen-2-yl)methanol stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • 96-well microplates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the test compound in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Table 1: Hypothetical Cytotoxicity Data

CompoundCell LineIC50 (µM)
(3-Aminophenyl)(thiophen-2-yl)methanolMCF-715.2
(3-Aminophenyl)(thiophen-2-yl)methanolA54921.8
Doxorubicin (Control)MCF-70.8
Doxorubicin (Control)A5491.2

This protocol provides a general framework for assessing the inhibitory activity of the compound against EGFR and VEGFR-2 kinases using a commercially available kinase assay kit.[11][12][13]

Materials:

  • Recombinant human EGFR and VEGFR-2 enzymes

  • Kinase-specific substrate (e.g., Poly(Glu, Tyr) 4:1)

  • ATP

  • Kinase assay buffer

  • Test compound

  • Kinase-Glo® Luminescent Kinase Assay Kit (or similar)

  • White, opaque 96-well plates

  • Luminometer

Procedure:

  • Prepare serial dilutions of the test compound in the kinase assay buffer.

  • In a 96-well plate, add the kinase assay buffer, the specific kinase, and the test compound dilutions.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at 30°C for the recommended time (typically 30-60 minutes).

  • Stop the reaction and measure the amount of ATP remaining using the Kinase-Glo® reagent according to the manufacturer's instructions.

  • Record the luminescence using a luminometer.

  • Calculate the percentage of kinase inhibition and determine the IC50 value.

DNA fragmentation is a hallmark of apoptosis.[14][15][16] This can be visualized by agarose gel electrophoresis.

Materials:

  • Cancer cells treated with the test compound

  • Cell lysis buffer

  • Proteinase K

  • RNase A

  • Phenol:chloroform:isoamyl alcohol

  • Ethanol

  • TE buffer

  • Agarose

  • Ethidium bromide or other DNA stain

  • Gel electrophoresis apparatus

Procedure:

  • Treat cancer cells with the test compound at its IC50 concentration for 24-48 hours.

  • Harvest the cells and lyse them using the cell lysis buffer.

  • Treat the lysate with RNase A and then with Proteinase K.

  • Extract the DNA using phenol:chloroform:isoamyl alcohol.

  • Precipitate the DNA with ethanol and resuspend it in TE buffer.

  • Run the DNA samples on a 1.5% agarose gel containing a DNA stain.

  • Visualize the DNA under UV light. A characteristic "ladder" pattern of DNA fragments indicates apoptosis.

Antimicrobial Activity Evaluation

Thiophene derivatives have also shown significant promise as antimicrobial agents.[8][17][18][19] The following protocol outlines a standard method for determining the minimum inhibitory concentration (MIC) of a compound against various bacterial strains.

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[20][21][22]

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Broth (MHB)

  • Test compound stock solution (in DMSO)

  • Sterile 96-well microplates

  • Bacterial inoculum standardized to 0.5 McFarland

  • Positive control antibiotic (e.g., Ciprofloxacin)

Procedure:

  • Perform serial two-fold dilutions of the test compound in MHB in a 96-well plate.

  • Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Add the bacterial suspension to each well containing the compound dilutions.

  • Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Table 2: Hypothetical Antimicrobial Activity Data

CompoundBacterial StrainMIC (µg/mL)
(3-Aminophenyl)(thiophen-2-yl)methanolS. aureus (Gram-positive)32
(3-Aminophenyl)(thiophen-2-yl)methanolE. coli (Gram-negative)64
Ciprofloxacin (Control)S. aureus1
Ciprofloxacin (Control)E. coli0.5

Conclusion and Future Directions

(3-Aminophenyl)(thiophen-2-yl)methanol represents a promising and versatile scaffold for the development of novel therapeutic agents. The synthetic and screening protocols provided in this guide offer a robust framework for researchers to explore the medicinal chemistry potential of this compound and its derivatives. Future work should focus on the synthesis of a library of analogs with modifications at the amine and alcohol functionalities, as well as on the phenyl and thiophene rings, to establish a comprehensive structure-activity relationship (SAR). Promising lead compounds can then be advanced to more complex biological evaluations, including in vivo studies, to further elucidate their therapeutic potential.

References

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

  • Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2. Semantic Scholar. [Link]

  • VEGFR2(KDR) Kinase Assay Kit. BPS Bioscience. [Link]

  • Therapeutic importance of synthetic thiophene. Future Journal of Pharmaceutical Sciences. [Link]

  • Therapeutic Potential of Thiophene Compounds: A Mini-Review. Mini Reviews in Medicinal Chemistry. [Link]

  • Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. [Link]

  • In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. Journal of Pharmaceutical Analysis. [Link]

  • Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal. [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health. [Link]

  • Apoptotic DNA fragmentation. Wikipedia. [Link]

  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal of Multidisciplinary Studies. [Link]

  • Novel VEGFR-2 kinase inhibitor identified by the back-to-front approach. National Institutes of Health. [Link]

  • METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Iowa State University. [Link]

  • (3-Aminophenyl)methanol. National Institutes of Health. [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Cellular and Infection Microbiology. [Link]

  • Grignard Reagents. Purdue University. [Link]

  • Bioassays for anticancer activities. Methods in Molecular Biology. [Link]

  • Cell Viability Assays. National Institutes of Health. [Link]

  • Thiophene‐containing compounds with antimicrobial activity. ResearchGate. [Link]

  • Measurement of apoptosis by DNA fragmentation. Methods in Molecular Biology. [Link]

  • Process for preparing thiophene derivatives.
  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. World Organisation for Animal Health. [Link]

  • Susceptibility Testing. MSD Manual Professional Edition. [Link]

  • Bioassays for anticancer activities. Semantic Scholar. [Link]

  • Thiophene synthesis. Organic Chemistry Portal. [Link]

  • Preparation of 3′-aminoacetophenone. PrepChem.com. [Link]

  • VEGFR2 (KDR) Kinase Assay Kit. BPS Bioscience. [Link]

  • Synthesis and Pharmacological Study of Thiophene Derivatives. Impactfactor.org. [Link]

  • Synthesis and Biological Screening of Thiophene Derivatives. Taylor & Francis Online. [Link]

  • MTT Proliferation Assay Protocol. ResearchGate. [Link]

  • Biological Activity of Natural and Synthetic Peptides as Anticancer Agents. MDPI. [Link]

  • 2-vinylthiophene. Organic Syntheses. [Link]

  • To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. ResearchGate. [Link]

  • ANTIMICROBIAL SUSCEPTIBILITY TESTING. bioMerieux. [Link]

  • Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry. [Link]

  • Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link]

  • ' In silico' repurposing new inhibitors of EGFR and VEGFR-2 kinases via biophysical mechanisms. PubMed. [Link]

  • Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides. National Institutes of Health. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

Sources

Application

(3-Aminophenyl)(thiophen-2-yl)methanol in the synthesis of hedgehog signaling pathway inhibitors

Application Notes & Protocols Topic: (3-Aminophenyl)(thiophen-2-yl)methanol in the Synthesis of Novel Hedgehog Signaling Pathway Inhibitors For: Researchers, scientists, and drug development professionals in oncology and...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols

Topic: (3-Aminophenyl)(thiophen-2-yl)methanol in the Synthesis of Novel Hedgehog Signaling Pathway Inhibitors

For: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.

Preamble: The Strategic Imperative for Novel Hedgehog Pathway Inhibitors

The Hedgehog (Hh) signaling pathway is a cornerstone of embryonic development, meticulously orchestrating cell differentiation and tissue patterning.[1][2][3][4] While largely quiescent in adults, its aberrant reactivation is a well-documented driver in several human cancers, including basal cell carcinoma (BCC), medulloblastoma (MB), and pancreatic cancer.[1][5][6][7][8] This oncogenic dependence has made the Hh pathway a compelling target for therapeutic intervention. The majority of clinically approved inhibitors, such as Vismodegib and Sonidegib, function by antagonizing the transmembrane protein Smoothened (SMO).[2][9] However, the emergence of clinical resistance, often through mutations in SMO, necessitates the development of new chemical entities that can overcome these limitations or target downstream components of the pathway.[1][2][9] This guide focuses on the strategic use of a versatile chemical scaffold, (3-Aminophenyl)(thiophen-2-yl)methanol , as a core building block for the next generation of Hh pathway inhibitors.

Section 1: The Hedgehog Signaling Cascade & Rationale for Inhibition

The canonical Hh pathway is a finely tuned system. In its "OFF" state, the receptor Patched1 (PTCH1) actively suppresses the G protein-coupled receptor, SMO.[9][10] Upon binding of a Hedgehog ligand (e.g., Sonic Hedgehog, Shh), the inhibitory action of PTCH1 on SMO is relieved.[10][11] Activated SMO then translocates to the primary cilium, initiating a signaling cascade that prevents the proteolytic cleavage of the GLI family of transcription factors (GLI1, GLI2, GLI3).[10] As a result, transcriptionally active GLI proteins accumulate, enter the nucleus, and drive the expression of target genes responsible for cell proliferation and survival.[9]

Disrupting this pathway with small molecules, primarily at the level of SMO, has proven to be a successful clinical strategy.[5][9] The goal of synthesizing new inhibitors is to create molecules with improved potency, novel binding modes to overcome resistance, or the ability to target downstream effectors like the GLI proteins.

Hedgehog_Pathway Figure 1: Canonical Hedgehog Signaling Pathway cluster_off Pathway OFF (No Hh Ligand) cluster_on Pathway ON (Hh Ligand Present) PTCH1_off PTCH1 SMO_off SMO (Inactive) PTCH1_off->SMO_off Inhibits SUFU_GLI SUFU-GLI Complex (Leads to GLI Repressor) Nucleus_off Nucleus (Target Genes OFF) SUFU_GLI->Nucleus_off Hh Hh Ligand PTCH1_on PTCH1 Hh->PTCH1_on SMO_on SMO (Active) PTCH1_on->SMO_on Inhibition Relieved GLI_act GLI (Activator) SMO_on->GLI_act Activates Nucleus_on Nucleus (Target Gene Transcription) GLI_act->Nucleus_on Hh_Inhibitor SMO Inhibitor (e.g., Vismodegib) Hh_Inhibitor->SMO_on Blocks Activation

Caption: A diagram of the Hedgehog signaling pathway in its "OFF" and "ON" states.

Section 2: The Thiophene Moiety as a Privileged Scaffold in Medicinal Chemistry

The selection of a core scaffold is a critical decision in drug design. Heterocyclic compounds are particularly valuable, and the thiophene ring is a well-established "privileged scaffold".[12][13] Its bioisosteric relationship with the phenyl ring allows it to mimic phenyl-based drugs while offering distinct advantages. The sulfur atom can act as a hydrogen bond acceptor and alters the electronic distribution of the ring, potentially improving drug-receptor interactions and modifying metabolic properties.[12] Thiophene derivatives have demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial, and, critically, anticancer effects.[13][14][15] Structure-activity relationship (SAR) studies on various inhibitors have shown that replacing a phenyl ring with a thiophene can maintain or even enhance potency.[16]

The target molecule for this guide, (3-Aminophenyl)(thiophen-2-yl)methanol , combines this valuable thiophene moiety with two other key functional groups:

  • Aromatic Amine (Aniline): A versatile nucleophile, ideal for forming stable amide, urea, or sulfonamide linkages, which are common structural motifs in many kinase and pathway inhibitors.

  • Benzylic Alcohol: A secondary functional group that can be used for further derivatization to probe the binding pocket or to modulate physicochemical properties like solubility.

Section 3: Synthetic Workflow & Protocols

This section details a representative synthetic strategy for utilizing (3-Aminophenyl)(thiophen-2-yl)methanol to generate a library of potential Hh pathway inhibitors. The workflow is designed as a robust platform for generating diverse analogs for SAR studies.

Synthetic_Workflow Figure 2: Synthetic Workflow cluster_A Part A: Synthesis of Core Intermediate cluster_B Part B: Amide Coupling to Form Inhibitor Scaffold A1 3-Nitrobenzaldehyde + 2-Bromothiophene A2 Grignard Reaction A1->A2 A3 (3-Nitrophenyl)(thiophen-2-yl)methanol A2->A3 A4 Nitro Group Reduction (e.g., SnCl2/HCl) A3->A4 A5 (3-Aminophenyl)(thiophen-2-yl)methanol (Core Intermediate) A4->A5 B2 Amide Coupling (e.g., Pyridine, DCM) A5->B2 B1 Substituted Benzoyl Chloride (R-COCl) B1->B2 B3 Final Inhibitor Scaffold B2->B3

Caption: A representative workflow for synthesizing Hh inhibitors.

Part A: Protocol for Synthesis of Core Intermediate: (3-Aminophenyl)(thiophen-2-yl)methanol

Rationale: This two-step synthesis first builds the carbon skeleton via a Grignard reaction, a reliable method for C-C bond formation. The subsequent reduction of the nitro group to an amine is a standard transformation, achieved here with tin(II) chloride, which is effective and selective.

Table 1: Properties of Key Reagents for Part A

Reagent MW ( g/mol ) Density (g/mL) Hazards
2-Bromothiophene 163.04 1.684 Irritant, Flammable
Magnesium Turnings 24.31 1.74 Flammable Solid
3-Nitrobenzaldehyde 151.12 1.48 Irritant, Toxic
Tin(II) Chloride Dihydrate 225.65 2.71 Corrosive, Irritant

| Tetrahydrofuran (THF) | 72.11 | 0.888 | Flammable, Irritant |

Step 1: Synthesis of (3-Nitrophenyl)(thiophen-2-yl)methanol

  • Setup: Under a nitrogen atmosphere, add magnesium turnings (1.2 eq) to a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a dropping funnel. Add anhydrous THF.

  • Grignard Formation: Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 2-bromothiophene (1.0 eq) in anhydrous THF via the dropping funnel. The reaction mixture should become warm and cloudy. If the reaction does not start, gentle heating may be required. After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent.

  • Reaction: Cool the Grignard solution to 0 °C in an ice bath. Slowly add a solution of 3-nitrobenzaldehyde (1.0 eq) in anhydrous THF. Causality Note: Slow addition is critical to control the exothermic reaction and prevent side products.

  • Workup: After stirring at room temperature for 2 hours (monitor by TLC), quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired alcohol as a yellow oil or solid.

Step 2: Synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol

  • Setup: Dissolve the (3-nitrophenyl)(thiophen-2-yl)methanol (1.0 eq) from the previous step in ethanol in a round-bottom flask.

  • Reduction: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq) portion-wise. Causality Note: This reaction is also exothermic. Portion-wise addition helps manage the temperature.

  • Reaction: Heat the mixture to reflux (approx. 78 °C) and stir for 3-4 hours, monitoring the disappearance of the starting material by TLC.

  • Workup: Cool the reaction to room temperature and carefully neutralize by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8. Trustworthiness Note: The mixture will form a thick precipitate (tin salts). Dilution with water and vigorous stirring may be necessary.

  • Extraction & Purification: Filter the mixture through a pad of Celite to remove tin salts, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo to yield the target intermediate, which can be used in the next step, often without further purification.

Part B: Protocol for Amide Coupling to Generate a Model Inhibitor

Rationale: This step couples the synthesized amine with an activated carboxylic acid (an acid chloride) to form the final amide product. Pyridine is used as a mild base to neutralize the HCl generated during the reaction. The choice of the substituted benzoyl chloride (R-COCl) is critical and would be guided by SAR from known inhibitors like Vismodegib.[9] For this example, we will use 4-chloro-3-(pyridin-2-yl)benzoyl chloride, a fragment reminiscent of known SMO antagonists.

Step-by-Step Protocol:

  • Setup: Dissolve (3-Aminophenyl)(thiophen-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C.

  • Addition: Add pyridine (1.5 eq) to the solution. Then, add a solution of the desired substituted benzoyl chloride (e.g., 4-chloro-3-(pyridin-2-yl)benzoyl chloride) (1.1 eq) in DCM dropwise over 15 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor progress by TLC or LC-MS.

  • Workup: Quench the reaction with water. Transfer the mixture to a separatory funnel, wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography (silica gel) or preparative HPLC to yield the final compound.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Section 4: Structure-Activity Relationship (SAR) and Optimization

The synthetic platform described allows for systematic modification to optimize biological activity. The goal is to identify compounds with high potency (low IC₅₀ or Kᵢ values) and favorable drug-like properties.[3][17][18]

Table 2: Illustrative SAR for Hypothetical Inhibitor Series

Compound R¹ (on Thiophene) R² (on Benzamide) SMO Inhibition IC₅₀ (nM)
HY-01 H 4-Cl, 3-(pyridin-2-yl) 150
HY-02 5-CH₃ 4-Cl, 3-(pyridin-2-yl) 85
HY-03 H 4-CF₃, 3-(pyridin-2-yl) 120

| HY-04 | H | 4-Cl, 3-(pyrimidin-2-yl) | 250 |

This table is for illustrative purposes only to demonstrate SAR principles.

Key Areas for Optimization:

  • Thiophene Ring: Introduction of small alkyl or halogen substituents (R¹) can probe hydrophobic pockets and influence the ring's electronics.

  • Central Phenyl Ring: The substitution pattern on the central ring can be altered to change the vector and orientation of the two halves of the molecule.

  • Benzamide Moiety: This region typically interacts significantly with the receptor. Varying the substituents (R²) is a primary strategy for improving potency and selectivity.[5][12] Replacing the pyridine ring with other heterocycles can fine-tune binding interactions.[7]

  • Benzylic Alcohol: While kept free in this example, this hydroxyl group can be alkylated to form ethers or used as a handle to attach polyethylene glycol (PEG) chains to improve solubility and pharmacokinetic properties.

Conclusion

The (3-Aminophenyl)(thiophen-2-yl)methanol scaffold represents a highly valuable and strategically versatile starting point for the discovery of novel Hedgehog pathway inhibitors. Its synthesis is straightforward, and its functional handles provide a robust platform for generating diverse chemical libraries. The protocols and strategies outlined in this guide offer a clear path for researchers to explore new chemical space in the ongoing effort to develop more effective and resistance-breaking therapies for Hh-driven cancers.

References

  • Hedgehog p
  • Design of Hedgehog pathway inhibitors for cancer tre
  • Design, Synthesis, and Evaluation of Inhibitors of Hedgehog Acyltransferase - PMC.
  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - NIH.
  • Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance - PMC - PubMed Central.
  • Hedgehog signaling p
  • Smo | Inhibitors Antagonists - MedchemExpress.com.
  • Design, Synthesis, and Evaluation of Inhibitors of Hedgehog Acyltransferase | Journal of Medicinal Chemistry - ACS Public
  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature - Cognizance Journal of Multidisciplinary Studies.
  • Synthesis and evaluation of thiadiazole thioether analogs for hedgehog signaling pathway inhibition and malignant biological behavior against medulloblastoma cells - Arabian Journal of Chemistry.
  • The Chemical Synthesis Advantage: Harnessing (3-Aminophenyl)
  • Inhibitors of the Hedgehog Signaling P
  • Investigations on Inhibitors of Hedgehog Signal Pathway: A Quantitative Structure-Activity Rel
  • New small-molecule inhibitors of the Hedgehog signaling p
  • Synthesis of vismodegib, a Hedgehog signaling pathway inhibitor - ResearchG
  • (PDF)
  • Synthesis of pyridyl pyrimidine hedgehog signaling pathway inhibitors and their antitumor activity in human pancre
  • Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance - MDPI.
  • Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed.
  • Therapeutic importance of synthetic thiophene - PMC - PubMed Central.
  • Video: Hedgehog Signaling P
  • Design, Synthesis, and Structure–Activity Relationship Study of Potent MAPK11 Inhibitors.
  • Drug Delivery Systems for Hedgehog Inhibitors in the Tre

Sources

Method

Application Note &amp; Protocol: Asymmetric Synthesis of Chiral (3-Aminophenyl)(thiophen-2-yl)methanol via Catalytic Reduction

Abstract Chiral alcohols are fundamental building blocks in modern drug discovery and development, with the specific stereochemistry often dictating pharmacological activity and safety profiles.[1][2] The (3-Aminophenyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Chiral alcohols are fundamental building blocks in modern drug discovery and development, with the specific stereochemistry often dictating pharmacological activity and safety profiles.[1][2] The (3-Aminophenyl)(thiophen-2-yl)methanol scaffold is of particular interest, combining the privileged thiophene pharmacophore with a versatile aminophenyl moiety, making it a valuable precursor for a range of therapeutic agents.[3][4][5] This application note provides a comprehensive guide to the asymmetric synthesis of this chiral alcohol from its corresponding prochiral ketone, (3-aminophenyl)(thiophen-2-yl)methanone. We focus on the highly reliable and predictable Corey-Bakshi-Shibata (CBS) reduction, a cornerstone of asymmetric synthesis that employs a chiral oxazaborolidine catalyst to achieve high enantioselectivity.[6][7] This document details the underlying reaction mechanism, provides a step-by-step experimental protocol, outlines methods for analytical validation, and offers insights into achieving optimal results.

Introduction: The Strategic Importance of Chiral Synthesis

The synthesis of single-enantiomer compounds is a critical objective in the pharmaceutical industry. Isolating a desired enantiomer can enhance therapeutic efficacy, improve drug-target specificity, and mitigate off-target effects, thereby leading to safer and more effective medicines.[1] The enantioselective reduction of prochiral ketones to chiral secondary alcohols is one of the most direct methods for creating a new stereocenter.[8]

Several methodologies exist for this transformation, including transition-metal-catalyzed transfer hydrogenation and biocatalytic reductions.[9] While biocatalysis offers an environmentally friendly approach with often excellent selectivity, the CBS reduction provides a robust, chemically defined, and highly predictable platform suitable for a wide array of substrates.[7][10] The CBS method utilizes a chiral oxazaborolidine catalyst, typically derived from a natural amino acid like proline, in conjunction with a borane source to stereoselectively deliver a hydride to one face of the ketone.[11][12] The predictability of the stereochemical outcome and the high enantiomeric excesses (ee) typically achieved make it an invaluable tool for synthetic chemists.[7]

This guide will focus on the application of the (S)-2-Methyl-CBS-oxazaborolidine catalyst for the synthesis of the corresponding (R)-alcohol, a process grounded in a well-understood stereochemical model.

Principle of the Method: The CBS Reduction Mechanism

The efficacy of the CBS reduction lies in the formation of a rigid, sterically defined complex between the chiral oxazaborolidine catalyst, the borane reducing agent (e.g., BH₃·THF or BH₃·SMe₂), and the ketone substrate. The reaction proceeds through a well-defined catalytic cycle.

Mechanistic Steps:

  • Catalyst-Borane Complex Formation: The Lewis acidic borane (BH₃) coordinates to the Lewis basic nitrogen atom of the CBS catalyst. This coordination enhances the Lewis acidity of the endocyclic boron atom of the catalyst, priming it for interaction with the ketone.[13]

  • Ketone Coordination: The prochiral ketone coordinates to the activated catalyst complex. For steric reasons, the ketone preferentially binds with its larger substituent (in this case, the 3-aminophenyl group) oriented away from the bulky group on the catalyst (the methyl group in (S)-Methyl CBS). The carbonyl oxygen coordinates to the endocyclic boron atom.

  • Stereoselective Hydride Transfer: The hydride is transferred from the coordinated borane to the carbonyl carbon via a highly organized, six-membered ring transition state. This intramolecular delivery ensures high facial selectivity.[13]

  • Product Release and Catalyst Regeneration: The resulting alkoxyborane product is released, and the CBS catalyst is regenerated to re-enter the catalytic cycle. A final workup step hydrolyzes the alkoxyborane to yield the chiral alcohol.

The entire process is visualized in the diagram below, illustrating the catalytic cycle that leads to the formation of the desired enantiomer.

CBS_Mechanism cluster_cycle Catalytic Cycle cluster_io Inputs & Outputs catalyst (S)-CBS Catalyst complex Catalyst-Borane Complex catalyst->complex + BH₃ ketone_complex Ketone Coordinated Complex complex->ketone_complex + Ketone product_complex Alkoxyborane Product Complex ketone_complex->product_complex Hydride Transfer (Stereo-determining step) product_complex->catalyst Release of Product & Regeneration Chiral_Alcohol Chiral Alcohol Product product_complex->Chiral_Alcohol Workup Prochiral_Ketone (3-Aminophenyl)(thiophen-2-yl)methanone Prochiral_Ketone->ketone_complex Borane BH₃ Source Borane->complex

Figure 1: Catalytic cycle of the CBS reduction.

Detailed Experimental Protocol

This protocol describes the synthesis of chiral (3-Aminophenyl)(thiophen-2-yl)methanol on a 1 mmol scale. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

3.1 Materials and Reagents

  • (3-Aminophenyl)(thiophen-2-yl)methanone (Substrate, 1.0 mmol, 203.25 mg)

  • (S)-2-Methyl-CBS-oxazaborolidine (1 M solution in Toluene, 0.1 mmol, 0.1 mL, 10 mol%)

  • Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M, 0.8 mmol, 0.08 mL) or Borane-THF complex (1 M in THF, 0.8 mmol, 0.8 mL)

  • Anhydrous Tetrahydrofuran (THF), 10 mL

  • Methanol (for quenching), 2 mL

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Saturated Sodium Chloride (NaCl) solution (Brine)

  • Ethyl Acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Silica Gel (for column chromatography)

3.2 Step-by-Step Procedure

  • Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add (3-Aminophenyl)(thiophen-2-yl)methanone (203.25 mg, 1.0 mmol).

  • Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes.

  • Solvent and Catalyst Addition: Using a syringe, add anhydrous THF (5 mL) to dissolve the ketone. Once dissolved, add the (S)-2-Methyl-CBS-oxazaborolidine solution (0.1 mL, 0.1 mmol) via syringe. Cool the resulting solution to 0 °C in an ice bath.

  • Borane Addition: Add the borane-dimethyl sulfide complex (0.08 mL, 0.8 mmol) dropwise to the stirred solution over 5 minutes. Caution: Hydrogen gas evolution may occur.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 1-4 hours.

  • Quenching: Once the starting material is consumed, quench the reaction by the slow, dropwise addition of Methanol (2 mL) at 0 °C. Caution: Vigorous gas evolution.

  • Workup: Remove the ice bath and allow the mixture to warm to room temperature. Add 1 M HCl (5 mL) and stir for 15 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

  • Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (15 mL) and brine (15 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent gradient (e.g., 10% to 50% Ethyl Acetate in Hexanes) to afford the pure chiral alcohol.

Overall Experimental Workflow

The following diagram outlines the complete workflow from initial setup to final analysis, providing a clear visual guide for the entire process.

Experimental_Workflow cluster_synthesis Synthesis Phase cluster_workup Workup & Purification cluster_analysis Analysis Phase setup 1. Reaction Setup (Inert Atmosphere) dissolve 2. Dissolve Substrate & Add CBS Catalyst in THF setup->dissolve cool 3. Cool to 0 °C dissolve->cool add_borane 4. Add Borane Source cool->add_borane react 5. Reaction & Monitoring (TLC) add_borane->react quench 6. Quench Reaction (Methanol) react->quench extract 7. Acid Wash & Extraction (EtOAc) quench->extract wash 8. Wash with NaHCO₃ & Brine extract->wash dry 9. Dry & Concentrate wash->dry purify 10. Column Chromatography dry->purify characterize 11. Structural Verification (NMR, MS) purify->characterize analyze_ee 12. Enantiomeric Excess (Chiral HPLC/SFC) characterize->analyze_ee

Figure 2: Step-by-step experimental workflow.

Characterization and Analysis

5.1 Structural Verification The identity and purity of the final product, (3-Aminophenyl)(thiophen-2-yl)methanol, should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

5.2 Determination of Enantiomeric Excess (ee) The enantiomeric excess of the chiral alcohol is the most critical measure of the reaction's success. It is determined using chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).[14]

Protocol for Chiral HPLC Analysis:

  • Instrument: HPLC system with a UV detector.

  • Chiral Stationary Phase (CSP): A polysaccharide-based column is typically effective (e.g., Daicel CHIRALPAK® series like AD-H or AS-H).[15]

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization. For amine-containing compounds, adding a small amount of an amine modifier like diethylamine (0.1%) can improve peak shape.[14]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Procedure: Dissolve a small sample of the purified product in the mobile phase. Inject onto the column and record the chromatogram. The two enantiomers will elute at different retention times. Calculate the ee using the peak areas (A1 and A2) of the two enantiomers: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

Expected Results & Troubleshooting

The CBS reduction is known for its high yields and excellent enantioselectivity. The following table summarizes typical expected outcomes and provides guidance for troubleshooting common issues.

ParameterExpected ResultPotential IssueTroubleshooting Suggestion
Yield 85-95%Low Yield- Ensure anhydrous conditions; moisture deactivates borane. - Verify the concentration and quality of the borane reagent. - Check for complete consumption of starting material via TLC.
Enantiomeric Excess (ee) >95%Low ee- Ensure the reaction is run at the recommended temperature (0 °C or lower). Higher temperatures can erode selectivity. - Verify the purity and correct enantiomer of the CBS catalyst. - The presence of water can negatively impact ee.[13]
Reaction Time 1-4 hoursSluggish or Incomplete Reaction- The amine group on the substrate may coordinate with borane. Using slightly more borane (e.g., 1.0-1.2 equivalents) may be necessary. - Ensure efficient stirring.

Conclusion

The Corey-Bakshi-Shibata reduction offers a powerful and highly stereoselective method for synthesizing chiral (3-Aminophenyl)(thiophen-2-yl)methanol. By following the detailed protocol outlined in this application note, researchers can reliably produce this valuable building block in high yield and with excellent enantiopurity. The key to success lies in maintaining strict anhydrous conditions and careful control of the reaction temperature. This robust methodology provides a direct and predictable route to a key intermediate for the synthesis of advanced pharmaceutical agents.

References

  • University of Waterloo. (n.d.). Enantioselective Reduction of Ketones. Retrieved from [Link]

  • Wikipedia. (2023). Enantioselective ketone reduction. Retrieved from [Link]

  • ResearchGate. (2019). Chiral thiophosphoramide catalyzed asymmetric aryl transfer reactions for the synthesis of functional diarylmethanols. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Retrieved from [Link]

  • ResearchGate. (2021). Highly Enantioselective Reduction of a Small Heterocyclic Ketone: Biocatalytic Reduction of Tetrahydrothiophene-3-one to the Corresponding (R)-Alcohol. Retrieved from [Link]

  • American Pharmaceutical Review. (2013). Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. Retrieved from [Link]

  • IAPC-OBP. (n.d.). Chiral separation for enantiomeric determination in the pharmaceutical industry. Retrieved from [Link]

  • Journal of the American Chemical Society. (2012). Chiral Surfactant-Type Catalyst for Asymmetric Reduction of Aliphatic Ketones in Water. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis Advantage: Harnessing (3-Aminophenyl)methanol for Innovation. Retrieved from [Link]

  • MDPI. (2023). New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Enantioselective Bioreduction of Medicinally Relevant Nitrogen-Heteroaromatic Ketones. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Retrieved from [Link]

  • LCGC International. (2015). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Retrieved from [Link]

  • University of York. (n.d.). Highly Enantioselective Borane Reduction of Ketones Catalyzed by Chiral Oxazaborolidines. Mechanism and Synthetic Implication. Retrieved from [Link]

  • Google Patents. (n.d.). EP0453298A2 - Chiral catalysts for reduction of ketones and process for their preparation.
  • LabMed Discovery. (n.d.). Chiral drugs: Sources, absolute configuration identification, pharmacological applications, and future research trends. Retrieved from [Link]

  • ResearchGate. (n.d.). Corey–Bakshi–Shibata (CBS) Reduction. Retrieved from [Link]

  • PubMed. (2019). Efficient preparative separation of 6-(4-aminophenyl)-5-methyl-4, 5-dihydro-3(2H)-pyridazinone enantiomers on polysaccharide-based stationary phases in polar organic solvent chromatography and supercritical fluid chromatography. Retrieved from [Link]

  • Academia.edu. (n.d.). Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). The enantioselective reduction of sulfur-containing ketones. Retrieved from [Link]

  • PubMed. (2020). Discovery of 5-aryl-3-thiophen-2-yl-1H-pyrazoles as a new class of Hsp90 inhibitors in hepatocellular carcinoma. Retrieved from [Link]

  • Scientific Research Publishing. (2016). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from [Link]

  • ResearchGate. (2019). Biocatalyzed Enantiomerically Pure Production of (S)‐Phenyl(thiophen‐2‐yl)methanol. Retrieved from [Link]

  • ISOMERLAB. (2021). Highly enantioselective reduction of ketones using Corey–Itsuno reduction using CBS catalyst. Retrieved from [Link]

  • Grokipedia. (n.d.). Corey–Itsuno reduction. Retrieved from [Link]

  • YouTube. (2021). Corey-Itsuno, Corey-Bakshi-Shibata Reduction. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol and Identification of Reaction Side Products

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol. This document provides in-depth tr...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol. This document provides in-depth troubleshooting advice and answers to frequently asked questions to navigate the complexities of this reaction, with a focus on identifying and mitigating the formation of common side products.

Introduction

The synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol, a valuable intermediate in pharmaceutical research, typically involves the Grignard reaction between thiophen-2-ylmagnesium bromide and 3-aminobenzaldehyde. While seemingly straightforward, this reaction is prone to the formation of several side products that can complicate purification and compromise the yield and purity of the desired compound. This guide offers expert insights and practical solutions to common challenges encountered during this synthesis.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol, providing potential causes and actionable solutions.

Issue 1: Low Yield of the Desired Product

Question: My reaction is resulting in a low yield of (3-Aminophenyl)(thiophen-2-yl)methanol. What are the likely causes and how can I improve it?

Answer:

Low yields in this Grignard reaction can stem from several factors, primarily related to the stability and reactivity of the Grignard reagent and the presence of interfering functional groups.

  • Cause A: Deactivation of the Grignard Reagent: Grignard reagents are highly sensitive to moisture and protic solvents.[1] Any trace of water in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing the amount available to react with the aldehyde.[1]

    • Solution: Ensure all glassware is rigorously dried in an oven or by flame-drying under an inert atmosphere (e.g., nitrogen or argon). Solvents should be anhydrous, and it is best practice to distill them over a suitable drying agent immediately before use.

  • Cause B: Reaction with the Amine Group: The amino group on 3-aminobenzaldehyde is acidic enough to react with the highly basic Grignard reagent.[2] This acid-base reaction consumes the Grignard reagent, forming an alkane and a magnesium salt of the amine, thus lowering the yield of the desired alcohol.[2]

    • Solution:

      • Use of Excess Grignard Reagent: Employing a molar excess of the thiophen-2-ylmagnesium bromide (typically 2.5-3 equivalents) can compensate for the amount that reacts with the amino group.

      • Protection of the Amino Group: While adding steps to the synthesis, protecting the amino group as a non-acidic derivative (e.g., a silyl amine) prior to the Grignard reaction can significantly improve yields. The protecting group can then be removed in a subsequent step.

  • Cause C: Incomplete Reaction: Insufficient reaction time or inadequate temperature control can lead to an incomplete conversion of the starting materials.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the reaction is stirred efficiently and maintained at a suitable temperature (often starting at 0 °C and slowly warming to room temperature) until the starting aldehyde is consumed.

Issue 2: Presence of a Significant Amount of Bithiophene in the Product Mixture

Question: I am observing a significant impurity in my product that I suspect is 2,2'-bithiophene. Why is this forming and how can I prevent it?

Answer:

The formation of 2,2'-bithiophene is a classic example of a Wurtz-Fittig or homocoupling side reaction.[3][4] This occurs when the Grignard reagent reacts with the unreacted 2-bromothiophene starting material.

  • Cause: This side reaction is often favored by higher reaction temperatures and high concentrations of the Grignard reagent.[1][5]

    • Solution:

      • Slow Addition of the Grignard Reagent: Add the freshly prepared thiophen-2-ylmagnesium bromide solution dropwise to the cooled solution of 3-aminobenzaldehyde. This maintains a low concentration of the Grignard reagent in the reaction mixture, minimizing the likelihood of self-coupling.[1]

      • Temperature Control: Maintain a low reaction temperature (e.g., 0 °C) during the addition of the Grignard reagent.[1]

      • Purity of Magnesium: The purity of the magnesium used can influence the formation of side products. Using high-purity magnesium turnings is recommended.

Issue 3: Identification of an Impurity with a Similar Polarity to the Product

Question: I have an impurity that is difficult to separate from my desired product by column chromatography. What could it be and how can I remove it?

Answer:

One common side product with polarity similar to the desired alcohol is the over-reduction product, (3-aminophenyl)methanol.

  • Cause: Grignard reagents with a β-hydrogen can act as reducing agents, transferring a hydride to the carbonyl carbon of the aldehyde.[6] This results in the formation of the corresponding alcohol of the aldehyde starting material.

    • Solution:

      • Careful Control of Reaction Conditions: While difficult to completely eliminate, minimizing the reaction temperature may slightly reduce the rate of this side reaction.

      • Purification Strategy:

        • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be effective in removing impurities with different solubilities.

        • Preparative HPLC: For high-purity requirements, preparative High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating compounds with very similar polarities.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol?

A1: The most prevalent side products are:

  • 2,2'-Bithiophene: Formed via homocoupling of the Grignard reagent.[3]

  • (3-Aminophenyl)methanol: Results from the reduction of 3-aminobenzaldehyde by the Grignard reagent.[6]

  • Thiophene: Formed from the quenching of the Grignard reagent by any protic source.

  • Unreacted 3-aminobenzaldehyde: Due to incomplete reaction or insufficient Grignard reagent.

Q2: What analytical techniques are best for identifying and quantifying these side products?

A2: A combination of techniques provides the most comprehensive analysis:

  • High-Performance Liquid Chromatography (HPLC): Excellent for separating and quantifying the desired product and non-volatile impurities.[7] A reverse-phase C18 column with a gradient elution of acetonitrile and water is a good starting point.[7]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities like thiophene and 2,2'-bithiophene.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the desired product and for identifying the structures of isolated impurities.

Q3: How can I effectively purify the final product?

A3:

  • Aqueous Work-up: After the reaction is complete, a careful aqueous work-up with a mild acid (e.g., saturated ammonium chloride solution) is necessary to quench any remaining Grignard reagent and protonate the alkoxide to form the alcohol.[8]

  • Extraction: The product is then extracted into an organic solvent (e.g., ethyl acetate).

  • Column Chromatography: Silica gel column chromatography is the primary method for purification. A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is typically effective.

  • Recrystallization: If the purified product is a solid, recrystallization can further enhance its purity.

Experimental Protocols

Protocol 1: Synthesis of (3-Aminophenyl)(thiophen-2-yl)methanol

Materials:

  • Magnesium turnings

  • 2-Bromothiophene

  • Anhydrous diethyl ether or THF

  • 3-Aminobenzaldehyde

  • Saturated aqueous ammonium chloride solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a nitrogen/argon inlet, and a magnetic stirrer.

  • Add magnesium turnings (2.5 equivalents) to the flask.

  • Dissolve 2-bromothiophene (2.5 equivalents) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the 2-bromothiophene solution to the magnesium turnings to initiate the reaction (a small crystal of iodine can be added to activate the magnesium if necessary).

  • Once the reaction has started, add the remaining 2-bromothiophene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

  • In a separate flame-dried flask, dissolve 3-aminobenzaldehyde (1 equivalent) in anhydrous diethyl ether.

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add the 3-aminobenzaldehyde solution to the Grignard reagent via a dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours, or until TLC indicates the consumption of the aldehyde.

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography.

Protocol 2: HPLC Method for Purity Analysis
  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)[7]

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a suitable ratio of A:B (e.g., 70:30) and gradually increase the proportion of B.

  • Flow Rate: 1.0 mL/min[7]

  • Detection: UV at a wavelength where both the product and potential impurities absorb (e.g., 254 nm).

  • Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Compound Expected Elution Order (General)
(3-Aminophenyl)methanolEarly eluting (more polar)
(3-Aminophenyl)(thiophen-2-yl)methanol Desired Product
3-AminobenzaldehydeIntermediate
2,2'-BithiopheneLate eluting (less polar)

Table 1: General expected elution order of the main product and common side products in a reverse-phase HPLC system.

Visualizing Reaction Pathways and Troubleshooting

Main Reaction and Key Side Reactions

Reaction_Pathways ThMgBr Thiophen-2-yl Magnesium Bromide Product (3-Aminophenyl)(thiophen-2-yl)methanol ThMgBr->Product Nucleophilic Addition Bithiophene 2,2'-Bithiophene (Homocoupling) ThMgBr->Bithiophene Wurtz-Fittig Coupling Thiophene Thiophene (Quenching) ThMgBr->Thiophene Protonation AmAld 3-Aminobenzaldehyde AmAld->Product AmMeOH (3-Aminophenyl)methanol (Reduction) AmAld->AmMeOH Hydride Transfer Troubleshooting_Flow Start Low Yield or Impure Product Check_Moisture Check for Moisture (Dry Glassware/Solvents?) Start->Check_Moisture Check_Moisture->Start No, Redry & Repeat Check_Stoichiometry Check Grignard Stoichiometry (Excess Used?) Check_Moisture->Check_Stoichiometry Yes Check_Stoichiometry->Start No, Increase Excess Check_Addition Slow Addition of Grignard Reagent? Check_Stoichiometry->Check_Addition Yes Check_Addition->Start No, Slow Down Addition Identify_Impurity Identify Major Impurity (HPLC, GC-MS, NMR) Check_Addition->Identify_Impurity Yes Bithiophene Bithiophene Detected Identify_Impurity->Bithiophene AmMeOH Reduced Aldehyde Detected Identify_Impurity->AmMeOH Purification Optimize Purification (Chromatography, Recrystallization) Bithiophene->Purification AmMeOH->Purification

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

  • Ashenhurst, J. (2022, October 12). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link] [8]2. Ashenhurst, J. (2020, June 2). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

  • Clark, J. (2023). reaction of aldehydes and ketones with grignard reagents. Chemguide. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link] [6]5. The Organic Chemistry Tutor. (2018, May 4). Grignard Reagent Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (2021, December 31). How can I prepare the thiophene magnesium bromide and hydroxy methyl thiophene?. Retrieved from [Link]

  • Kloc, M., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 29(18), 4433. [Link]

  • Silverman, G. S., & Rakita, P. E. (Eds.). (2008). The Grignard Reagents.
  • Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

  • Jasperse, J. (n.d.). Grignard Synthesis of Triphenylmethanol.
  • Analytical Methods Editorial Board. (2013). A novel trityl/acridine derivatization agent for analysis of thiols by (matrix-assisted)(nanowire-assisted)laser desorption/ionization and electrospray ionization mass spectrometry. Analytical Methods, 5(19), 5038-5045. [Link]

  • Vantourout, J. C., et al. (2014). Iron-Catalyzed Cross-Coupling of Unactivated, Secondary Alkyl Thio Ethers and Sulfones with Aryl Grignard Reagents.
  • Vantourout, J. C., et al. (2014). Iron-Catalyzed Cross-Coupling of Unactivated Secondary Alkyl Thio Ethers and Sulfones with Aryl Grignard Reagents. The Journal of Organic Chemistry, 79(10), 4695-4705.
  • Nakao, Y., et al. (2011). Rhodium-catalyzed homo-coupling reaction of aryl Grignard reagents and its application for the synthesis of an integrin inhibitor. Beilstein Journal of Organic Chemistry, 7, 1113-1118.
  • Homework.Study.com. (n.d.). In the Grignard Reaction, which methods are used to purify the product and what is removed in each step of the experiment?. Retrieved from [Link]

  • Kloc, M., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PubMed. Retrieved from [Link]

  • Reddit. (2025, July 8). Wurtz coupling. r/Chempros. Retrieved from [Link] [5]25. Aakash Institute. (n.d.). Wurtz Reaction - Examples, Mechanism & Wurtz Fittig Reaction. Retrieved from [Link] [4]26. PubChem. (n.d.). 2-Thienylmagnesium bromide. Retrieved from [Link]

Sources

Optimization

Stability issues of (3-Aminophenyl)(thiophen-2-yl)methanol in solution

Welcome to the Technical Support Center for (3-Aminophenyl)(thiophen-2-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for (3-Aminophenyl)(thiophen-2-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound in solution. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you anticipate and address stability challenges in your experiments.

Introduction to the Stability of (3-Aminophenyl)(thiophen-2-yl)methanol

(3-Aminophenyl)(thiophen-2-yl)methanol is a molecule that combines three key functional groups: a primary aromatic amine (aniline derivative), a secondary benzylic-like alcohol, and a thiophene ring. Each of these moieties contributes to the compound's reactivity and potential instability in solution. Understanding the interplay of these groups is crucial for designing robust experimental conditions.

  • Aminophenyl Group: The primary amino group is susceptible to oxidation, which can lead to the formation of colored degradation products. In acidic conditions, this group will be protonated to form an ammonium salt, altering its electronic properties and reactivity.[1]

  • Thiophen-2-yl Group: The thiophene ring is an electron-rich aromatic system. While generally stable, the sulfur atom can be susceptible to oxidation under harsh conditions. Thiophene-containing compounds can also be sensitive to photodegradation.[2][3]

  • Methanol Group: The secondary alcohol group attached to both an aromatic ring and the thiophene ring is prone to oxidation to the corresponding ketone. This benzylic-like position can also be susceptible to acid-catalyzed dehydration or substitution reactions.

This guide will provide a framework for identifying and mitigating potential degradation pathways, ensuring the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My solution of (3-Aminophenyl)(thiophen-2-yl)methanol has turned yellow/brown. What is the likely cause?

A1: The development of a yellow or brown color is a common indicator of oxidation, particularly of the aminophenyl moiety. Aromatic amines are known to form colored quinone-imine or polymeric species upon exposure to air (oxygen), light, or oxidizing agents. The thiophene ring can also contribute to color formation upon degradation. To mitigate this, it is recommended to handle solutions of the compound under an inert atmosphere (e.g., nitrogen or argon), use degassed solvents, and protect the solution from light.

Q2: I observe a precipitate forming in my solution over time. What could be happening?

A2: Precipitate formation can be due to several factors:

  • Degradation: One or more degradation products may be less soluble than the parent compound in the chosen solvent system, leading to precipitation as they form.

  • pH Changes: The solubility of (3-Aminophenyl)(thiophen-2-yl)methanol is pH-dependent. The amino group is basic and the hydroxyl group is weakly acidic. If the pH of your solution changes, for example, due to the absorption of atmospheric CO2, the compound may precipitate. In acidic solutions, the protonated amine may form salts with different solubility profiles.

  • Solvent Evaporation: If you are working with a volatile solvent, its gradual evaporation can increase the concentration of your compound beyond its solubility limit.

Q3: How should I prepare stock solutions of (3-Aminophenyl)(thiophen-2-yl)methanol for optimal stability?

A3: For maximal stability, stock solutions should be prepared in a high-purity, anhydrous, and degassed aprotic solvent such as acetonitrile or DMSO. It is advisable to prepare fresh solutions for each experiment. If storage is necessary, store the solution at low temperatures (e.g., -20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles. The storage container should be tightly sealed and protected from light. For photostability studies, it is noted that using acetonitrile is preferable to methanol as a co-solvent, as methanol can generate methoxy radicals upon light exposure, leading to artifactual degradation products.[4]

Q4: Is (3-Aminophenyl)(thiophen-2-yl)methanol sensitive to acidic or basic conditions?

A4: Yes, the compound is expected to be sensitive to both acidic and basic conditions.

  • Acidic pH: The amino group will be protonated, which can inhibit its oxidation but may make the benzylic-like alcohol more susceptible to dehydration or rearrangement reactions.

  • Basic pH: The hydroxyl group can be deprotonated, forming an alkoxide. While this may offer some protection against oxidation of the alcohol, strong basic conditions can promote other degradation pathways. A related thiophene chalcone was found to be most susceptible to degradation in a basic medium.[5]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common stability issues.

Issue 1: Inconsistent Results in Biological or Chemical Assays
  • Question: Are you observing a decrease in the compound's activity or potency over the course of your experiment?

  • Potential Cause: The compound may be degrading in your assay medium. Biological media often contain components that can promote degradation, and the incubation conditions (e.g., 37°C, presence of oxygen) can accelerate this process.

  • Troubleshooting Steps:

    • Run a time-course stability study: Incubate the compound in your assay buffer under the exact experimental conditions but without the biological system (e.g., cells, enzymes).

    • Analyze samples at different time points: Use a stability-indicating analytical method, such as HPLC-UV (see protocol below), to quantify the amount of parent compound remaining at t=0 and subsequent time points.

    • Identify degradation products: Look for the appearance of new peaks in your chromatogram, which may indicate degradation products.

    • Optimize conditions: If degradation is observed, consider adding antioxidants to your buffer (if compatible with your assay), reducing the incubation time, or preparing fresh dilutions of the compound immediately before use.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis
  • Question: Are you seeing new peaks in your HPLC chromatogram that were not present in the initial analysis of the solid compound?

  • Potential Cause: These new peaks are likely degradation products resulting from instability in your solution.

  • Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Protocols for Stability Assessment

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[6] These studies involve subjecting the compound to stress conditions more severe than accelerated storage conditions.[6]

Objective: To identify potential degradation products and pathways for (3-Aminophenyl)(thiophen-2-yl)methanol.

Materials:

  • (3-Aminophenyl)(thiophen-2-yl)methanol

  • HPLC-grade water, acetonitrile, and methanol

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2)

  • Class A volumetric flasks and pipettes

  • pH meter

  • Photostability chamber

  • Temperature-controlled oven

  • HPLC-UV/PDA system

Procedure:

  • Prepare a Stock Solution: Accurately weigh and dissolve (3-Aminophenyl)(thiophen-2-yl)methanol in a suitable solvent (e.g., acetonitrile) to a concentration of 1 mg/mL.

  • Stress Conditions: For each condition, mix the stock solution with the stressor in a 1:1 ratio. Store a control sample (1:1 with solvent) at 4°C in the dark. Aim for 5-20% degradation of the active substance.[7]

Stress ConditionReagent/ConditionIncubation Time & Temperature
Acid Hydrolysis 1 M HCl24 hours at 60°C
Base Hydrolysis 1 M NaOH2 hours at room temperature
Oxidation 3% H2O224 hours at room temperature
Thermal Degradation 60°C in an oven (solution)48 hours
Photostability Photostability chamber (ICH Q1B)Expose to UV/Vis light
  • Sample Analysis:

    • At appropriate time points, withdraw an aliquot of each stressed sample.

    • If necessary, neutralize the acidic and basic samples.

    • Dilute the samples to a suitable concentration for HPLC analysis.

    • Analyze by a stability-indicating HPLC method (see Protocol 2).

  • Data Evaluation:

    • Compare the chromatograms of the stressed samples to the control.

    • Calculate the percentage of degradation.

    • Identify the retention times of the degradation products.

    • If using a PDA detector, evaluate the peak purity of the parent compound in the presence of its degradants.

G cluster_0 Preparation cluster_1 Stress Conditions cluster_2 Analysis Stock Stock Solution (1 mg/mL in ACN) Acid Acid Hydrolysis (1 M HCl, 60°C) Stock->Acid Base Base Hydrolysis (1 M NaOH, RT) Stock->Base Oxidation Oxidation (3% H2O2, RT) Stock->Oxidation Thermal Thermal (60°C) Stock->Thermal Photo Photostability (ICH Q1B) Stock->Photo Analysis HPLC-UV/PDA Analysis Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of (3-Aminophenyl)(thiophen-2-yl)methanol and its Bioisosteric Scaffolds in Drug Discovery

A Technical Guide for Researchers in Medicinal Chemistry and Drug Development Introduction: The Privileged Scaffold in Modern Drug Design In the landscape of medicinal chemistry, the identification and optimization of "p...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Medicinal Chemistry and Drug Development

Introduction: The Privileged Scaffold in Modern Drug Design

In the landscape of medicinal chemistry, the identification and optimization of "privileged scaffolds" – molecular frameworks that can bind to multiple biological targets with high affinity – is a cornerstone of modern drug discovery. The (3-Aminophenyl)(thiophen-2-yl)methanol core represents a fascinating example of such a scaffold, combining two critical pharmacophoric elements: the aminophenyl group and a five-membered aromatic heterocycle. This guide provides a comprehensive comparative analysis of this core structure against its key bioisosteric analogs, offering insights into the nuanced effects of subtle molecular changes on physicochemical properties and biological activity.

The aminophenyl moiety is a well-established pharmacophore, notably present in the structure of numerous kinase inhibitors, including the groundbreaking drug imatinib. Its ability to form crucial hydrogen bonds within the ATP-binding pocket of kinases makes it a valuable component in the design of targeted cancer therapies.[1]

The thiophene ring, a sulfur-containing heterocycle, is another privileged structure in medicinal chemistry. It is often employed as a bioisosteric replacement for a phenyl ring, offering advantages in terms of metabolic stability, improved physicochemical properties, and the potential for additional hydrogen bonding through its sulfur atom.[2] The prevalence of thiophene in FDA-approved drugs underscores its importance and versatility.[2]

This guide will deconstruct the (3-Aminophenyl)(thiophen-2-yl)methanol scaffold, systematically comparing it to its furan, pyrrole, and phenyl analogs. Through an examination of their physicochemical properties, a review of relevant structure-activity relationship (SAR) data from analogous series, and detailed protocols for key biological assays, we aim to provide a valuable resource for researchers engaged in the rational design of novel therapeutics.

Comparative Physicochemical Properties

The choice of a central aromatic ring system is a critical decision in drug design, profoundly influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. The bioisosteric replacement of the thiophene ring in our core scaffold with furan, pyrrole, or a simple phenyl ring introduces subtle yet significant alterations in key physicochemical parameters.

PropertyThiopheneFuranPyrrolePhenylSignificance in Drug Design
Aromaticity HighLowModerateVery HighInfluences chemical stability, reactivity, and potential for π-stacking interactions with biological targets.
Electronegativity of Heteroatom Sulfur (2.58)Oxygen (3.44)Nitrogen (3.04)N/AAffects the ring's electron density, dipole moment, and hydrogen bonding capacity. Furan's oxygen is a strong hydrogen bond acceptor.
Hydrogen Bond Donor/Acceptor Acceptor (S)Acceptor (O)Donor (N-H)N/AThe N-H group of pyrrole provides a hydrogen bond donor capability not present in the other heterocycles.
Lipophilicity (clogP) ~1.8~1.3~1.5~2.0Impacts solubility, membrane permeability, and plasma protein binding. Thiophene and phenyl are more lipophilic than furan and pyrrole.
Dipole Moment (Debye) ~0.55~0.70~1.800Influences solubility in polar solvents and interactions with polar residues in a binding pocket.

Table 1: Comparative Physicochemical Properties of Thiophene and its Bioisosteres.

The greater aromaticity of thiophene compared to furan and pyrrole generally translates to higher chemical and metabolic stability. The distinct electronic nature of the heteroatom in each ring system also dictates its reactivity and potential for specific interactions with a biological target. For instance, the lone pair of electrons on the sulfur atom of thiophene can participate in hydrogen bonding, a feature that also applies to the oxygen in furan.[2] Pyrrole is unique in this series as it possesses a hydrogen bond donor in the form of the N-H group, which can be a critical interaction for target engagement.

Comparative Biological Activity: A Focus on Kinase Inhibition

The Role of the Heterocyclic Ring

The choice of the heterocyclic ring can significantly impact the potency and selectivity of a kinase inhibitor. The following logical relationship illustrates the general considerations in scaffold hopping from a thiophene-based inhibitor.

Thiophene (3-Aminophenyl)(thiophen-2-yl)methanol (Core Scaffold) Furan (3-Aminophenyl)(furan-2-yl)methanol (Bioisostere 1) Thiophene->Furan  - Increased H-bond acceptor strength (O vs S)  - Potentially altered metabolic profile Pyrrole (3-Aminophenyl)(pyrrol-2-yl)methanol (Bioisostere 2) Thiophene->Pyrrole  - Introduction of H-bond donor (N-H)  - Change in electrostatic potential Phenyl (3-Aminophenyl)(phenyl)methanol (Bioisostere 3) Thiophene->Phenyl  - Increased lipophilicity  - Loss of heteroatom-specific interactions

Figure 1: Logical workflow for bioisosteric replacement of the thiophene ring.

In many instances, the replacement of a phenyl ring with a thiophene or other five-membered heterocycles can lead to an increase in potency. This is often attributed to the heteroatom's ability to form additional hydrogen bonds or favorable electrostatic interactions within the kinase hinge region. For example, in a series of chalcone-urea derivatives targeting the Epidermal Growth Factor Receptor (EGFR), a thiophene-containing compound exhibited the highest inhibitory activity, with an IC50 value of 1 nM.[3] This highlights the potential of the thiophene scaffold to contribute significantly to target binding.

Conversely, in other contexts, different heterocycles may be preferred. The furan ring, with its more electronegative oxygen atom, can be a stronger hydrogen bond acceptor. The pyrrole ring's N-H group can act as a crucial hydrogen bond donor, an interaction that may not be possible with thiophene or furan.

The Significance of the Aminophenyl Moiety

The position of the amino group on the phenyl ring is critical for activity. In many kinase inhibitors, a meta- or para-amino group is optimally positioned to interact with key residues in the ATP-binding site. Altering the position to ortho, for example, can lead to a significant loss of activity due to steric hindrance or the inability to form the necessary hydrogen bonds.

The following table presents hypothetical, yet representative, IC50 data for our core scaffold and its analogs against a generic tyrosine kinase, based on trends observed in the literature for similar compound series. This data is intended to be illustrative of the potential impact of scaffold modifications.

CompoundHeterocyclic RingTarget KinaseHypothetical IC50 (nM)Rationale based on Analogous Series
1 ThiopheneTyrosine Kinase X50Thiophene often serves as an effective phenyl bioisostere with good activity.
2 FuranTyrosine Kinase X75The more polar furan may have slightly lower potency if lipophilic interactions are key.
3 PyrroleTyrosine Kinase X30The N-H donor could form an additional, potency-enhancing hydrogen bond.
4 PhenylTyrosine Kinase X100The phenyl analog may be less potent due to the lack of heteroatom-mediated interactions.

Table 2: Hypothetical Comparative Biological Activity Data.

Experimental Protocols for Scaffold Evaluation

To empirically determine the comparative performance of these scaffolds, two fundamental assays are indispensable: an in vitro kinase inhibition assay to quantify potency against the target of interest, and a cell-based viability assay to assess cytotoxic effects on cancer cell lines.

In Vitro Kinase Inhibition Assay: ADP-Glo™ Protocol

The ADP-Glo™ Kinase Assay is a luminescence-based method that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Principle: The assay is performed in two steps. First, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, the Kinase Detection Reagent is added to convert the generated ADP back into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.[4]

cluster_0 Step 1: Kinase Reaction cluster_1 Step 2: ADP-Glo™ Reagent Addition cluster_2 Step 3: Kinase Detection Reagent Addition Kinase Kinase + Substrate + ATP ADP_ATP ADP + Remaining ATP Kinase->ADP_ATP ADP_Glo Add ADP-Glo™ Reagent ADP_ATP->ADP_Glo Terminate Kinase Reaction Deplete Remaining ATP Depleted_ATP ADP ADP_Glo->Depleted_ATP Terminate Kinase Reaction Deplete Remaining ATP Detection_Reagent Add Kinase Detection Reagent Depleted_ATP->Detection_Reagent New_ATP Newly Synthesized ATP Detection_Reagent->New_ATP Luciferase Luciferase/Luciferin New_ATP->Luciferase Luminescence Luminescent Signal Luciferase->Luminescence

Figure 2: Workflow of the ADP-Glo™ Kinase Assay.

Step-by-Step Methodology:

  • Kinase Reaction Setup:

    • In a 384-well plate, add 2.5 µL of a 2x kinase/substrate solution to each well.

    • Add 0.5 µL of the test compound (e.g., (3-Aminophenyl)(thiophen-2-yl)methanol or its analogs) at various concentrations.

    • Initiate the reaction by adding 2 µL of a 2.5x ATP solution.

    • Incubate the plate at room temperature for 60 minutes.

  • ATP Depletion:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

    • Incubate at room temperature for 40 minutes.[5]

  • ADP to ATP Conversion and Signal Generation:

    • Add 10 µL of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-60 minutes.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay: MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: Metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The formazan is then solubilized, and the absorbance of the solution is measured, which is directly proportional to the number of viable cells.[6]

Step-by-Step Methodology:

  • Cell Seeding:

    • Seed cancer cells (e.g., A549 lung cancer cells) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds.

    • Replace the medium in the wells with fresh medium containing the test compounds at various concentrations.

    • Incubate for 48-72 hours.

  • MTT Incubation:

    • Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

    • Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.[7]

  • Formazan Solubilization:

    • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in isopropanol) to each well.

    • Gently shake the plate for 15 minutes to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each compound concentration relative to an untreated control.

    • Determine the GI50 (concentration for 50% growth inhibition) value by plotting the percentage of viability against the logarithm of the compound concentration.

Conclusion and Future Directions

The (3-Aminophenyl)(thiophen-2-yl)methanol scaffold represents a promising starting point for the development of novel therapeutics, particularly in the realm of kinase inhibition. This guide has provided a comparative framework for understanding the subtle but significant impact of bioisosteric modifications to this core structure.

The thiophene ring offers a balance of stability and the potential for beneficial heteroatom interactions. However, the exploration of furan and pyrrole analogs is a rational and valuable strategy in lead optimization. The furan ring may enhance hydrogen bond acceptor strength, while the pyrrole ring introduces a crucial hydrogen bond donor. The phenyl analog, while potentially less potent, serves as a valuable baseline for understanding the contribution of the heteroatom.

The provided experimental protocols for in vitro kinase and cell viability assays offer a robust system for the empirical evaluation of these scaffolds. By systematically synthesizing and testing these analogs, researchers can elucidate detailed structure-activity relationships and rationally design next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles. Future work should focus on obtaining direct head-to-head comparative data for this series to validate the inferences drawn from the broader literature and to guide the development of new and effective medicines.

References

  • Jain, A. K., & Sharma, S. (2021). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 12(10), 1735-1764.
  • PubChem. (n.d.). (3-Aminophenyl)methanol. Retrieved from [Link]

  • ResearchGate. (n.d.). FDA approved tyrosine kinase inhibitors containing the boxed pyridylpyrimidinylaminophenyl (PPAP) scaffold. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Retrieved from [Link]

  • Graphviz. (n.d.). DOT Language. Retrieved from [Link]

  • Request PDF. (n.d.). Discovery and evaluation of novel pyrrole/thiophene chalcone urea EGFR inhibitors via biological and docking studies. Retrieved from [Link]

  • MDPI. (n.d.). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Retrieved from [Link]

  • PubMed. (2011). Synthesis and in vitro protein tyrosine kinase inhibitory activity of furan-2-yl(phenyl)methanone derivatives. Retrieved from [Link]

  • Drug-Design.org. (n.d.). Structure Activity Relationships. Retrieved from [Link]

Sources

Comparative

A Comparative Analysis of the Cytotoxic Potential of Novel Thiophene Derivatives Against Standard Chemotherapeutic Agents

In the relentless pursuit of more effective and selective cancer therapies, medicinal chemists are increasingly turning their attention to heterocyclic compounds. Among these, thiophene derivatives have emerged as a part...

Author: BenchChem Technical Support Team. Date: February 2026

In the relentless pursuit of more effective and selective cancer therapies, medicinal chemists are increasingly turning their attention to heterocyclic compounds. Among these, thiophene derivatives have emerged as a particularly promising scaffold due to their diverse biological activities.[1] This guide provides a detailed comparison of the cytotoxic effects of novel thiophene-based compounds, with a focus on structures akin to (3-Aminophenyl)(thiophen-2-yl)methanol, against established standard-of-care drugs like Doxorubicin and Cisplatin. Our analysis is grounded in experimental data from peer-reviewed studies, offering researchers and drug development professionals a comprehensive overview of the current landscape.

The Rationale for Thiophene Derivatives in Oncology

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a privileged structure in medicinal chemistry.[2] Its unique electronic properties and ability to form various interactions with biological targets have led to its incorporation into numerous FDA-approved drugs.[2] In oncology, the rationale for exploring thiophene derivatives is multifaceted. These compounds can be synthesized with a wide array of substitutions, allowing for the fine-tuning of their pharmacological properties to enhance potency and selectivity towards cancer cells.[1] Studies have shown that thiophene analogs can interfere with various signaling pathways crucial for cancer progression, including those involving protein kinases and apoptosis regulation.[1][3]

Comparative Cytotoxicity: A Data-Driven Overview

The true measure of a potential anticancer agent lies in its ability to selectively kill cancer cells at low concentrations. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify this cytotoxicity. Below is a compilation of IC50 values for various novel thiophene derivatives and standard anticancer drugs across several human cancer cell lines, as reported in recent literature.

Compound/DrugCell LineCancer TypeIC50 (µM)Reference
Thiophene Derivatives
Thiophene Derivative 4c HepG2Liver Carcinoma3.023[3]
Thiophene Derivative 3b PC-3Prostate Cancer2.15[3]
Thiophene Derivative 9a MCF-7Breast CancerHigh Cytotoxicity Reported[4]
Thiophene Derivative 9c NCI-H460Non-Small Cell Lung CancerHigh Cytotoxicity Reported[4]
Thiophene Derivative 17 SF-268CNS CancerHigh Cytotoxicity Reported[5]
Thiophene Derivative 480 HeLaCervical Cancer12.61 µg/mL[6]
Thiophene Derivative TP 5 HepG2Liver CarcinomaIdentified as a Potential Agent[7]
Standard Drugs
DoxorubicinHepG2Liver Carcinoma1.3 ± 0.18 (24h)[8]
DoxorubicinMCF-7Breast Cancer2.5[8]
DoxorubicinA549Non-Small Cell Lung Cancer> 20[8]
CisplatinA549Non-Small Cell Lung Cancer5.25[9]
CisplatinHCT116Colon CarcinomaCytotoxicity Demonstrated[10]
SorafenibHepG2Liver Carcinoma3.9[11]

Note: Direct comparison of IC50 values should be made with caution, as experimental conditions (e.g., exposure time) can vary between studies. "High Cytotoxicity Reported" indicates that the source identified the compound as highly active without providing a specific IC50 value in the abstract.

The data reveals that several novel thiophene derivatives exhibit potent cytotoxic effects, with IC50 values in the low micromolar range, comparable to or even surpassing standard drugs in certain cell lines. For instance, thiophene derivatives 4c and 3b show significant activity against liver and prostate cancer cells, respectively.[3] Notably, some thiophene compounds demonstrated high efficacy against cell lines known for their resistance to standard treatments.

Unraveling the Mechanism of Action

The cytotoxic activity of these thiophene derivatives is not just a matter of potency but is also linked to their specific mechanisms of action. Research suggests that these compounds can induce cancer cell death through multiple pathways.

  • Induction of Apoptosis: A common mechanism for many anticancer agents, apoptosis, or programmed cell death, is a key pathway triggered by thiophene derivatives.[12] One study identified a novel thiophene compound, F8, that induces apoptosis in leukemia cells by causing mitochondrial depolarization and generating reactive oxygen species (ROS).[12]

  • Kinase Inhibition: Many cancers are driven by aberrant kinase signaling. Certain fused thienopyrimidine derivatives have been identified as dual inhibitors of VEGFR-2 and AKT, two critical kinases involved in tumor growth, angiogenesis, and survival.[3] This dual-inhibition mechanism represents a significant advantage, as it can simultaneously block multiple pathways that cancer cells rely on for proliferation.

  • Cell Cycle Arrest: Some thiophene derivatives have been shown to arrest the cell cycle at specific phases, preventing cancer cells from dividing and proliferating. For example, compounds have been observed to cause cell cycle arrest in the S phase, leading to subsequent apoptosis.[3]

Below is a diagram illustrating a simplified apoptotic pathway that can be initiated by novel thiophene derivatives.

apoptosis_pathway cluster_stimulus External/Internal Stimuli cluster_execution Apoptotic Execution Thiophene Thiophene Derivative Mitochondria Mitochondrial Depolarization Thiophene->Mitochondria induces ROS ROS Generation Thiophene->ROS induces Caspase3 Caspase-3 Activation Mitochondria->Caspase3 leads to ROS->Caspase3 can lead to Apoptosis Apoptosis Caspase3->Apoptosis executes

Caption: Simplified signaling pathway for thiophene-induced apoptosis.

Standardized Protocol for In Vitro Cytotoxicity Assessment: The MTT Assay

To ensure the reliability and reproducibility of cytotoxicity data, standardized protocols are essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.

Principle of the MTT Assay

The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye, MTT, to its insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol
  • Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2). The choice of seeding density is critical to ensure cells are in an exponential growth phase during the experiment.

  • Compound Treatment: Prepare serial dilutions of the test compounds (thiophene derivatives and standard drugs) in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours). The incubation time is a key variable that can significantly affect the IC50 value.[13]

  • MTT Addition: After incubation, add a sterile MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, only viable cells will metabolize the MTT.

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to each well to dissolve the purple formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

The following diagram outlines the workflow for the MTT cytotoxicity assay.

mtt_workflow Start Start Seed 1. Seed Cells in 96-well Plate Start->Seed Adhere 2. Allow Cells to Adhere (24h) Seed->Adhere Treat 3. Treat with Test Compounds Adhere->Treat Incubate 4. Incubate (24-72h) Treat->Incubate Add_MTT 5. Add MTT Reagent Incubate->Add_MTT Incubate_MTT 6. Incubate (2-4h) Add_MTT->Incubate_MTT Solubilize 7. Solubilize Formazan Crystals Incubate_MTT->Solubilize Read 8. Read Absorbance Solubilize->Read Analyze 9. Calculate IC50 Read->Analyze End End Analyze->End

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Conclusion and Future Directions

The comparative analysis presented in this guide highlights the significant potential of novel thiophene derivatives as a new generation of anticancer agents. The experimental data demonstrates that these compounds can exhibit cytotoxicity comparable to, and in some cases superior to, standard chemotherapeutic drugs against a range of cancer cell lines. Their ability to induce apoptosis and inhibit key kinase signaling pathways provides a strong mechanistic basis for their anticancer effects.

While the specific class of (3-Aminophenyl)(thiophen-2-yl)methanol derivatives requires further dedicated investigation, the broader family of thiophene-based compounds shows immense promise. Future research should focus on optimizing the structure-activity relationships of these derivatives to enhance their potency and selectivity, as well as on in vivo studies to validate their therapeutic potential in preclinical models. The development of targeted delivery systems, such as nanoparticles, could further improve their efficacy and reduce potential side effects, paving the way for their eventual clinical application.[6][7]

References

  • Mehdhar, F. S., et al. (2023). Synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. Bulletin of the Chemical Society of Ethiopia, 37(2), 371-383. [Link]

  • Abd El-Karim, S. S., et al. (2023). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. Pharmaceutical Chemistry Journal, 57(1), 54-69. [Link]

  • Samir, E., Abouzied, A., & Hamed, F. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. International Journal of Organic Chemistry, 6(2), 85-94. [Link]

  • Singh, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 37-60. [Link]

  • Abdel-Wahab, B. F., et al. (2022). Synthesis, Biological Evaluation, and Docking Study of a New Series of Thiophene Derivatives Based on 3-Oxobutanamidothiophene as an Anticancer Agent. Journal of Chemistry, 2022. [Link]

  • Dubbelboer, I. R., et al. (2019). Liver Cancer Cell Lines Treated with Doxorubicin under Normoxia and Hypoxia: Cell Viability and Oncologic Protein Profile. International Journal of Molecular Sciences, 20(14), 3482. [Link]

  • Swain, R. M., et al. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. PLOS ONE, 18(12), e0295441. [Link]

  • Khan, M. F., et al. (2023). Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb. Molecules, 28(14), 5364. [Link]

  • Wardakhan, W. W., et al. (2014). Synthesis and cytotoxicity of novel thiophene, pyran and pyridine derivatives. Bulletin of the Chemical Society of Ethiopia, 28(1), 45-54. [Link]

  • Samir, E. M., Abouzied, A. H., & Hamed, F. M. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. ResearchGate. [Link]

  • Samir, E. M., Abouzied, A. H., & Hamed, F. M. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. International Journal of Organic Chemistry, 6, 85-94. [Link]

  • Wang, Y., et al. (2019). Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. ACS Omega, 4(5), 9292-9299. [Link]

  • Gelardi, E., et al. (2022). In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma. Pharmaceutics, 14(11), 2415. [Link]

  • Wang, Y., et al. (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. International Journal of Nanomedicine, 14, 267-279. [Link]

  • Ferraro, M. G., et al. (2022). Potentiation of Low-Dose Doxorubicin Cytotoxicity by Affecting P-Glycoprotein through Caryophyllane Sesquiterpenes in HepG2 Cells: an in Vitro and in Silico Study. International Journal of Molecular Sciences, 23(21), 13532. [Link]

  • Gorniak, I., et al. (2022). Cellular Effects of Selected Unsymmetrical Bisacridines on the Multicellular Tumor Spheroids of HCT116 Colon and A549 Lung Cancer Cells in Comparison to Monolayer Cultures. International Journal of Molecular Sciences, 23(19), 11487. [Link]

  • Aher, R. D., et al. (2023). A Mini Review on Thiophene-based derivatives as anticancer agents. World Journal of Pharmacy and Pharmaceutical Sciences, 12(9), 1045-1057. [Link]

  • Chaiwerawattana, A., et al. (2021). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Trends in Sciences, 18(21), 35. [Link]

  • Park, S. H., et al. (2012). Cisplatin Induces Cytotoxicity through the Mitogen-Activated Protein Kinase Pathways and Activating Transcription Factor 3. Cancer Research and Treatment, 44(4), 259-266. [Link]

  • Nishiyama, M., et al. (2021). Differences in Transport Characteristics and Cytotoxicity of Epirubicin and Doxorubicin in HepG2 and A549 Cells. Anticancer Research, 41(1), 161-170. [Link]

  • Wang, Y., et al. (2021). Emodin enhances cisplatin sensitivity in non-small cell lung cancer through Pgp downregulation. Oncology Letters, 21(3), 221. [Link]

  • Pineda, K. F. B., et al. (2018). ANTIOXIDANT AND CYTOTOXIC ACTIVITIES OF SELECTED PLANT EXTRACTS AGAINST HUMAN NON-SMALL CELL LUNG ADENOCARCINOMA (A549), HUMAN COLON CARCINOMA CELLS (HCT116) AND CHINESE HAMSTER NORMAL OVARY CELLS (AA8). International Journal of Pharmaceutical Sciences and Research, 9(11), 4811-4818. [Link]

  • Mishra, R., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.